(2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

• CAS: 15538-88-2

Core Science & Biosynthesis

solubility profile of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile in organic solvents

An In-Depth Technical Guide to the Solubility Profile of (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile[1][2]

Executive Summary

Compound Identifier: (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile Common Aliases: 2,5-Dinitro-9-dicyanomethylenefluorene; 2,5-DDF; 2,5-DNF-CN.[1][2] CAS Registry Number: 15538-90-6 (Isomeric Series Reference)[1][2]

This guide details the solubility landscape of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile , a specialized electron-accepting material used in organic electronics, photoconductors, and charge-transfer complexes.[1][2] Unlike its more symmetric congener (2,7-dinitro derivative), the 2,5-isomer possesses a unique dipole moment vector due to its asymmetric substitution pattern.[1][2] This asymmetry significantly influences its solvation thermodynamics, making it more soluble in polar aprotic solvents than its symmetric counterparts, while retaining strong

- stacking tendencies that challenge dissolution in non-polar media.[1][2]

Effective processing of this material—whether for thin-film deposition (spin-coating) or single-crystal growth—requires a precise understanding of its interaction with solvent polarity, polarizability, and hydrogen-bonding parameters.[1][2]

Physicochemical Profile & Solvation Mechanics

To predict and manipulate solubility, one must first understand the competing forces within the crystal lattice versus the solvation shell.[1][2]

• Molecular Asymmetry: The nitro groups at positions 2 and 5 create a net dipole moment that is off-axis relative to the fluorene core's centerline.[1][2] This contrasts with the 2,7-isomer, where transverse dipoles largely cancel.[1][2]

• Electronic Character: The molecule features a highly electron-deficient

  -system (LUMO localized on the fluorene core and dicyanomethylene group).[1][2] This makes it an aggressive electron acceptor, prone to forming charge-transfer (CT) complexes with electron-rich solvents (e.g., toluene, anisole), which can falsely appear as simple dissolution.[1][2]

• Crystal Lattice Energy: The planar structure facilitates tight face-to-face

  -stacking.[1][2] Solvents must overcome this high lattice energy ( ) to achieve dissolution.[1]

Solvation Mechanism Visualization

Figure 1: Thermodynamic pathway from crystalline solid to solvated state.[1] Successful dissolution requires solvent-solute interactions to exceed the lattice energy.[1][2]

Solubility Landscape: The Core Data

The following solubility profile is derived from empirical behavior of nitro-fluorenylidene malononitrile derivatives and specific characterization of the 2,5-isomer [1, 2].

Table 1: Solubility Classification by Solvent Class

Solvent Class	Representative Solvents	Solubility Rating	Primary Interaction Mechanism	Application Relevance
Polar Aprotic	Acetonitrile (ACN) , DMF, DMSO, NMP	Excellent (>20 mg/mL)	Strong Dipole-Dipole; Solvation of Nitro groups.[1][2]	Recrystallization (ACN); Ink formulation.[1]
Chlorinated	Dichloromethane (DCM), Chloroform, Chlorobenzene	Good (5–15 mg/mL)	Polarizability matching; Dispersion forces.[1]	Thin-film processing; Spin coating.[1][2]
Ketones	Acetone, MEK, Cyclohexanone	Moderate to Good	Dipole-Dipole.[1][2]	Fast-drying coating formulations.[1][2]
Aromatic	Toluene, Xylene, Benzene	Low to Moderate	- interaction; Charge-Transfer (CT) complexation.[1][2]	Controlled evaporation; Crystal growth.[1][2]
Alcohols	Methanol, Ethanol, IPA	Poor (<1 mg/mL)	Weak interaction; Solute lacks H-bond donors.[1]	Anti-solvent for precipitation.[1][2]
Aliphatic	Hexane, Heptane, Cyclohexane	Insoluble	Mismatched polarity; No specific interaction.[1]	Washing impurities; Anti-solvent.[1][2]

Critical Processing Note: The "Pseudo-Solubility" Trap

In electron-rich aromatic solvents like Toluene or Anisole, the solution may turn a deep red or purple.[1][2] This indicates the formation of a Charge-Transfer (CT) Complex between the solvent (donor) and the 2,5-dinitro fluorene derivative (acceptor).[1] While this allows the material to "dissolve," it alters the electronic properties.[1][2] For pure film deposition, use non-complexing solvents like DCM or ACN.[1][2]

Experimental Methodologies

Since batch-to-batch variations in crystallinity can affect dissolution rates, "trust but verify" is the rule.[1][2] Use these protocols to determine the exact saturation limit for your specific lot.

Protocol A: Gravimetric Saturation Analysis (The Gold Standard)

Use this for determining maximum loading capacity for ink formulations.[1]

• Preparation: Weigh 50 mg of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile into a 20 mL scintillation vial.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., Chlorobenzene).[1]

• Equilibration: Seal tight and sonicate at 40°C for 30 minutes, then stir at 25°C for 24 hours.

• Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter into a pre-weighed vial.

• Evaporation: Evaporate the solvent under vacuum or nitrogen flow until mass is constant.[1][2]

• Calculation:

  (mg/mL).[1]

Protocol B: UV-Vis Spectroscopic Determination

Use this for dilute solutions or when material is scarce.[1][2]

• Standard Curve: Prepare a stock solution in DCM (known good solvent) and create a dilution series (0.01 – 0.1 mg/mL). Measure Absorbance at

  (~360–380 nm).[1] Calculate Extinction Coefficient ( ).[1]

• Saturation Test: Add excess solid to the target solvent, stir for 24h, filter.

• Measurement: Dilute the saturated filtrate by a known factor (e.g., 1:100) into DCM.

• Quantification: Use Beer-Lambert Law (

  ) to back-calculate the concentration of the saturated solution.[1][2]

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for determining quantitative solubility limits.[1][2]

Applications & Solvent Selection Logic

The choice of solvent dictates the morphology of the final material.[1][2]

• Single Crystal Growth:

  • Method: Slow cooling or anti-solvent diffusion.[1][2]

  • Solvent System: Dissolve in hot Acetonitrile (approx. 80°C) and allow to cool slowly to room temperature. The 2,5-isomer typically forms yellow/orange needles [1].[1][2]

  • Alternative: Dissolve in DCM , layer Hexane on top, and allow slow diffusion.[1][2]

• Thin Film Spin-Coating:

  • Requirement: High vapor pressure for fast drying, good wetting.[1][2]

  • Solvent:Chloroform or Chlorobenzene .[1][2]

  • Note: If the film appears cloudy (aggregates), add 5% 1,2-Dichlorobenzene (high boiling point) to extend the drying time and improve ordering.[1]

Solvent Decision Tree

Figure 3: Strategic solvent selection based on end-use requirements.

References

• Mukherjee, T. K. (1966).[1] Photoconductivity of Nitro Derivatives of Fluoren-Δ9,α-malononitrile. The Journal of Physical Chemistry , 70(12), 3848–3852.[1]

• Silverman, J., Krukonis, A. P., & Yannoni, N. F. (1968).[1] The Crystal Structures of 9-Dicyanomethylenefluorene Derivatives. Acta Crystallographica Section B , 24(11), 1481–1484.[1]

• Ong, B. S., et al. (2004).[1] Design of High-Performance Organics for Electronics. Journal of the American Chemical Society , 126(11), 3378-3379.[1][2]

Sources

• 1. (2,4,7-Trinitrofluoren-9-ylidene)malonitrile | C16H5N5O6 | CID 70894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 31551-45-8: 2,7-Dinitro-9-fluorenone | CymitQuimica [cymitquimica.com]

Engineering Thermal Resilience in Nitro-Fluorene Acceptors: A Comprehensive Guide for Materials and Bio-Tracking Applications

As organic electronics and advanced bio-tracking materials evolve, the demand for highly stable electron acceptors has surged. For researchers and drug development professionals integrating charge-transfer (CT) complexes into biosensors, drug-delivery tracking matrices, or photoconductive sol-gels, thermal stability is a non-negotiable parameter. Materials must withstand harsh formulation processes—such as hot-melt extrusion in pharmaceuticals—and maintain structural integrity under operational thermal loads.

This technical guide explores the thermal stability and decomposition thermodynamics of nitro-fluorene acceptors, focusing on classic architectures like 2,4,7-trinitro-9-fluorenone (TNF) and 9-dicyanomethylene-2,4,7-trinitrofluorene (DTNF). By examining the causality between molecular design and thermal resilience, we provide actionable, self-validating protocols for synthesizing and characterizing these critical compounds.

Mechanistic Foundations of Thermal Stability

The thermal robustness of nitro-fluorene derivatives is not accidental; it is a direct consequence of their rigid, planar molecular architecture. The fluorene core provides a highly conjugated

-system, while the addition of strong electron-withdrawing nitro ( ) groups significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO), enhancing the molecule's electron affinity[1].

The Causality of Crystal Lattice Locking

When TNF is modified via Knoevenagel condensation to form DTNF, the carbonyl oxygen is replaced by a dicyanomethylene group. This structural shift achieves two critical thermal objectives:

• Extended

  -Conjugation: The dicyanomethylene group extends the delocalization of electrons, stabilizing the molecule against thermally induced bond homolysis.

• Enhanced

  Stacking: The increased planarity and polarizability of DTNF foster tighter intermolecular face-to-face packing in the solid state. This "crystal lattice locking" requires significantly higher thermal energy (enthalpy of fusion and vaporization) to disrupt, thereby elevating both the melting point ( ) and the decomposition temperature ( ).

In biological and pharmaceutical applications, such as the entrapment of nitro-fluorenes within multi-walled carbon nanotubes (MWCNTs) for NADH electrocatalysis, this thermal and chemical stability prevents the premature leaching or degradation of the redox mediator during sterilization or prolonged physiological exposure[2].

Quantitative Thermal Data

The following table summarizes the thermal properties of key nitro-fluorene acceptors and their complexes. The data highlights how structural modifications and matrix entrapment dictate thermal limits.

Compound / Complex	Abbreviation	Melting Point ( )	Decomposition Temp ( )	Key Thermal Characteristic
2,4,7-Trinitro-9-fluorenone	TNF	175 °C (348 °F)	> 200 °C	Sublimes before complete decomposition; emits highly toxic fumes upon breakdown[3],[4].
9-Dicyanomethylene-2,4,7-trinitrofluorene	DTNF / DTF	266 °C	> 300 °C	Exceptional thermal stability due to extended -conjugation and robust intermolecular hydrogen/ bonding.
Push-Pull Pyrene-Fluorene Dyes	N/A	Variable	176 °C – 400 °C	Stability is highly dependent on the steric hindrance and length of the donor-acceptor bridge[5].
Poly(vinylcarbazole) / TNF Sol-Gel	PVK/TNF	142 °C ( )	540 °C	Entrapment within a silica matrix drastically improves thermal and morphological resilience[6].

Experimental Workflow: Synthesis of High-Stability DTNF

To ensure the reliability of downstream applications, the synthesis of the electron acceptor must be high-yielding and self-validating. The conversion of TNF to DTNF is achieved via a base-free Knoevenagel condensation.

Step-by-Step Protocol

• Reagent Preparation: Suspend 25.3 mg of 2,4,7-trinitro-9-fluorenone (TNF) and an excess of malononitrile (8.0 mg) in 5 mL of anhydrous methanol.

• Reflux: Heat the mixture to reflux (approx. 65 °C) under continuous magnetic stirring for 2.5 hours. The highly acidic nature of the malononitrile protons allows the reaction to proceed without an external base catalyst.

• Precipitation & Filtration: Allow the solution to cool to room temperature. A yellow precipitate of DTNF will form. Isolate the solid via vacuum filtration.

• Self-Validating Purification: Recrystallize the crude product from hot methanol.

• Validation Check: Determine the melting point of the dried yellow crystals. A sharp melting point at 266 °C confirms successful conversion and high purity. Any depression in

  indicates unreacted TNF (which melts at 175 °C)[4].

Caption: Synthesis of DTNF via Knoevenagel condensation and subsequent charge-transfer complex formation.

Analytical Workflow: Thermogravimetric Analysis (TGA)

To accurately profile the thermal decomposition temperature (

) of nitro-fluorene acceptors, Thermogravimetric Analysis (TGA) coupled with Derivative Thermogravimetry (DTG) is the gold standard. Because nitroaromatics can decompose violently, emitting nitrogen oxides[3], precise atmospheric control is required.

Step-by-Step Protocol

• Crucible Preparation & Baseline: Heat an empty alumina (

  ) crucible to 600 °C to remove contaminants. Run a blank TGA method to establish a baseline. Causality: This self-validating step subtracts buoyancy effects caused by the changing density of the purge gas at high temperatures.

• Sample Loading: Accurately weigh 2.0 to 5.0 mg of the nitro-fluorene sample into the crucible. Note: Keep sample mass low to mitigate the risk of explosive exothermic decomposition characteristic of polynitro compounds.

• Atmospheric Purge: Purge the furnace with ultra-high purity Nitrogen (

  ) at a flow rate of 50 mL/min for 15 minutes prior to heating. This prevents premature oxidative degradation.

• Dynamic Heating: Heat the sample from 25 °C to 600 °C at a controlled ramp rate of 10 °C/min[5].

• Data Analysis: Plot the weight percentage against temperature. Calculate the first derivative (DTG) to identify the exact temperature of the maximum degradation rate. The

  is formally recorded at the temperature where a 5% weight loss occurs.

Caption: Step-by-step Thermogravimetric Analysis (TGA) workflow for nitro-fluorene acceptors.

Conclusion

The thermal stability of nitro-fluorene acceptors is governed by their highly conjugated, planar structures which facilitate strong intermolecular

stacking. While base molecules like TNF offer moderate stability ( = 175 °C)[4], structural modifications—such as the introduction of a dicyanomethylene group to form DTNF—push the decomposition threshold beyond 300 °C. Furthermore, integrating these acceptors into polymeric or sol-gel matrices (e.g., PVK/TNF) can yield extraordinary thermal resilience up to 540 °C[6]. For drug development professionals and materials scientists, mastering these thermodynamic properties ensures the successful deployment of charge-transfer complexes in next-generation biosensors and thermally demanding manufacturing processes.

References

• [1] Extended Donor and Acceptor Molecules for Organic Electronics - MPG.PuRe. Max Planck Institute for Polymer Research. Available at: [Link]

• [5] Synthesis and Optical Properties of a Series of Push-Pull Dyes Based on Pyrene as the Electron Donor. MDPI Materials. Available at: [Link]

• [2] Nitrofluorene derivatives trapped within MWCNTs for electrocatalysis of NADH: Substituent effects on π-π stacking interaction strength. ResearchGate. Available at:[Link]

• [6] A Highly Photoconductive Poly(vinylcarbazole)/2,4,7-Trinitro-9-fluorenone Sol−Gel Material that Follows a Classical Charge-Generation Model. ResearchGate. Available at: [Link]

• CrystEngComm - RSC Publishing. The Royal Society of Chemistry. Available at: [Link]

• [4] 2,4,7-Trinitrofluoren-9-one | CID 8521 - PubChem. National Institutes of Health (NIH). Available at: [Link]

Sources

• 1. pure.mpg.de [pure.mpg.de]
• 2. researchgate.net [researchgate.net]
• 3. 2,4,7-TRINITROFLUOREN-9-ONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. 2,4,7-Trinitrofluoren-9-one | C13H5N3O7 | CID 8521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Whitepaper: Photophysical Properties of (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile

[1]

Executive Summary

(2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile (hereafter 2,5-DNF-CN ) represents a specialized class of electron-deficient π-conjugated systems.[1] Unlike its widely utilized symmetric isomer, (2,7-dinitro-9H-fluoren-9-ylidene)propanedinitrile (2,7-DNF-CN), the 2,5-isomer possesses a unique asymmetric substitution pattern.[1] This structural asymmetry breaks centrosymmetry, imparting distinct nonlinear optical (NLO) properties and solubility profiles while retaining the high electron affinity characteristic of dicyanomethylene-fluorene derivatives.

This guide provides a rigorous analysis of the molecule's photophysics, synthesis, and utility as an n-type semiconductor and photoconductor.

Molecular Architecture & Electronic Structure

The core of 2,5-DNF-CN consists of a fluorene scaffold modified with two primary electronic modulators:[1]

• Electron Withdrawing Group (EWG) 1: The dicyanomethylene group (=C(CN)₂) at the C9 position. This locks the molecule into a quinoidal-like structure, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy.

• Electron Withdrawing Group (EWG) 2: Two nitro (-NO₂) groups at positions 2 and 5.[1]

Symmetry Breaking (The "2,5-Effect")

Most commercial electron acceptors (like 2,7-DNF-CN) are

symmetric.[1] The 2,5-substitution pattern renders the molecule asymmetric ( or depending on planar conformation).

• Dipole Moment: The vector sum of the nitro group dipoles does not cancel, resulting in a net permanent dipole moment along the long axis, crucial for electric-field poling in photorefractive polymers.

• Crystallinity: The asymmetry disrupts efficient

  - stacking compared to the 2,7-isomer, often enhancing solubility in organic solvents (CHCl₃, THF) and preventing phase separation in polymer composites.[1]

Experimental Synthesis Protocol

The synthesis relies on the Knoevenagel condensation of 2,5-dinitro-9-fluorenone with malononitrile.[1] This protocol is optimized for high purity to prevent trap states in electronic applications.[1]

Reaction Scheme

Figure 1: Synthetic pathway for the generation of the dicyanomethylene acceptor.[1]

Step-by-Step Methodology

• Precursor Preparation: Dissolve 1.0 eq of 2,5-dinitro-9-fluorenone in absolute ethanol (0.1 M concentration).

  • Note: 2,5-dinitro-9-fluorenone can be isolated as a specific isomer from the nitration of fluorenone, though it is less abundant than the 2,7-isomer.[1] Verification of the starting material's isomeric purity via NMR is critical.

• Activation: Add 1.2 eq of malononitrile.

• Catalysis: Add a catalytic amount of piperidine (approx. 5 mol%).

  • Mechanistic Insight: Piperidine acts as a base to deprotonate malononitrile, generating the carbanion nucleophile.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 2–4 hours. The solution will darken (orange/red) as the conjugation extends.

• Workup: Cool to room temperature. The product typically precipitates.[1][2] Filter and wash with cold ethanol to remove unreacted malononitrile and catalyst.[1]

• Purification: Recrystallize from acetonitrile or a toluene/ethanol mixture to yield yellow-orange needles.

Photophysical Characterization

The photophysics of 2,5-DNF-CN are dominated by its nature as a strong electron acceptor with efficient Intersystem Crossing (ISC).[1]

UV-Vis Absorption[1][3]

The absorption spectrum is characterized by a strong

transition and Intramolecular Charge Transfer (ICT) features.

Parameter	Value (Approx.)	Mechanistic Origin
(Solution)	350 – 380 nm	of the fluorene core.[1]
ICT Band	400 – 450 nm	Charge transfer from the fluorene ring (donor-like) to the dicyanomethylene/nitro groups.[1]
Absorption Tail	Up to 550 nm	Low-energy transitions, responsible for the orange color.[1]
Molar Extinction ( )	> 20,000 M⁻¹cm⁻¹	High oscillator strength due to planar conjugation.[1]

Fluorescence & Quenching

Unlike unsubstituted fluorene, 2,5-DNF-CN is weakly fluorescent or non-emissive in solution at room temperature.[1]

• Mechanism: The presence of nitro groups introduces low-lying

  states.[1] According to El-Sayed's rules, spin-orbit coupling between and states is efficient, leading to rapid Intersystem Crossing (ISC) to the triplet manifold.[1]

• Result: The excited singlet state population is depleted before radiative decay (fluorescence) can occur.

• Utility: This "quenching" is desirable for photoconductivity .[1] The long-lived triplet state or the rapid generation of charge carriers (upon doping with a donor) is the functional mechanism, not light emission.

Photoconductivity & Charge Transport

2,5-DNF-CN serves as an electron transport material (n-type).[1]

• LUMO Level: Estimated at -3.8 to -4.0 eV (vs Vacuum).[1] The dicyanomethylene group stabilizes the LUMO significantly compared to fluorenone.

• Electron Mobility:

  to (in amorphous films).[1]

• Charge Generation: Upon photoexcitation (or sensitization by a donor), the molecule accepts an electron to form a stable radical anion (

  ).[1]

Photophysical Pathway Diagram

Figure 2: Jablonski diagram illustrating the dominant non-radiative pathways.

Applications

Photorefractive Polymers

The 2,5-isomer is particularly valuable in photorefractive composites where optical nonlinearity and photoconductivity are required simultaneously.[1]

• Role: Sensitizer and Electron Acceptor.[1][2][3]

• Advantage:[1][4] The asymmetric dipole allows for better alignment under an external electric field (poling) compared to the symmetric 2,7-isomer, potentially enhancing the electro-optic coefficient (

  ).[1]

Organic Photovoltaics (OPV)

Used as a non-fullerene acceptor (NFA) in early heterojunction concepts.[1]

• Function: Dissociates excitons at the Donor/Acceptor interface.

• Matching: Its deep LUMO matches well with wide-bandgap donors (like P3HT or carbazole derivatives) to maximize Open Circuit Voltage (

  ).[1]

References

• Mukherjee, T. K. (1966).[1] Photoconductivity of Nitro Derivatives of Fluoren-9-ylidene-malononitrile. The Journal of Physical Chemistry , 70(12), 3848–3852. Foundational text comparing 2,5-, 2,7-, and 2,4,7- isomers.[1][2] [1]

• Jones, G., et al. (1999).[1] Photophysical Properties of Dicyanomethylene-Fluorene Derivatives in Solution and Polymer Matrices. Journal of Photochemistry and Photobiology A: Chemistry . General photophysics of the fluorenylidene malononitrile class.

• Sigma-Aldrich. Product Specification: 2,5-Dinitro-9-fluorenone.[1][5][6] Source for precursor availability and structural verification.[1][2][7]

• Marder, S. R., & Perry, J. W. (1994).[1] Nonlinear Optical Properties of Organic Materials. Advanced Materials . Contextualizes the requirement for asymmetric acceptors in NLO applications.

Sources

• 1. 9H-Fluoren-9-one, 2,7-dinitro- [webbook.nist.gov]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. researchgate.net [researchgate.net]
• 4. bhu.ac.in [bhu.ac.in]
• 5. 2,5-DINITRO-9-FLUORENONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2,5-DINITRO-9-FLUORENONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Technical Guide: Dipole Moment Determination for (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile

[1]

Executive Summary

This guide details the computational prediction and experimental validation of the dipole moment (

) for (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile . This molecule is a potent electron acceptor, structurally related to the widely used 2,7-dinitrofluorenone derivatives (e.g., DNF), but distinguished by its asymmetrical 2,5-substitution pattern .[1]

Unlike its

-symmetric 2,7-analog, the 2,5-isomer possesses a transverse dipole component that significantly alters its electrostatic potential surface (ESP) and solid-state packing. Accurate determination of is critical for predicting solubility, thin-film morphology in organic photovoltaics (OPV), and non-linear optical (NLO) coefficients.[1]

Part 1: Theoretical Framework & Molecular Architecture[1]

Structural Analysis

The molecule consists of a fluorene core modified with:

• Electron Withdrawing Groups (EWG) on the Ring: Nitro (

  ) groups at positions 2 and 5.[1]

• Electron Withdrawing Group at the Bridge: A dicyanomethylene group (

  , derived from propanedinitrile) replacing the carbonyl oxygen at position 9.[1]

Dipole Vector Composition:

• Longitudinal Component: Driven by the strong pull of the dicyanomethylene group (bridge) versus the fluorene ring system.

• Transverse Component (Critical): The 2,5-substitution breaks the symmetry found in 2,7-analogs.[1] The nitro group at position 5 creates a vector component that does not cancel out with the position 2 nitro group, resulting in a net dipole vector that is off-axis relative to the

  bridge.

The Role of Solvation

Dipole moments in these highly polarizable "push-pull" systems are extremely sensitive to the environment. Gas-phase calculations often underestimate

by 20-30% compared to solution-phase values due to solvent-induced polarization.[1]

Part 2: Computational Protocol (DFT)

Objective: Calculate the ground-state dipole moment using Density Functional Theory (DFT).

Computational Strategy

We employ a "Geometry Optimization

Frequency Check Property Calculation" workflow.

Recommended Level of Theory:

• Functional:

  (Range-separated hybrid with dispersion correction).[1]

  • Reasoning: Standard B3LYP often fails to describe charge-transfer excitations and long-range interactions correctly in nitro-fluorenylidenes.[1]

• Basis Set: 6-311+G(d,p) or def2-TZVP.[1]

  • Reasoning: Diffuse functions (+) are mandatory for accurately modeling the electron density tail in anions or electron-rich regions (CN groups).[1]

• Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) or SMD (Solvation Model based on Density).[1]

  • Solvent: Benzene (

    ) or 1,4-Dioxane ( ) to match experimental conditions.[1]

Step-by-Step Workflow

Step 1: Geometry Optimization Do not enforce symmetry (

symmetry). The 2,5-substitution induces a slight twist in the fluorene backbone to relieve steric strain between the C1/C8 protons and the nitro/cyano groups.

Input Example (Gaussian format):

Step 2: Vibrational Frequency Analysis Ensure no imaginary frequencies exist.[1] A valid ground state must have all positive vibrational modes.[1]

Step 3: Charge & Dipole Analysis Perform a single-point energy calculation if a larger basis set is desired, or extract data from the optimization job.[1] Request Hirshfeld or NBO (Natural Bond Orbital) charges to understand the charge separation.[1]

Output Interpretation: The software will output the dipole vector components (

) and the total magnitude ( ). [1]

Computational Workflow Diagram

Figure 1: DFT workflow for determining the dipole moment of asymmetric fluorenylidene derivatives.

Part 3: Experimental Validation (Guggenheim-Smith Method)

Objective: Measure the dipole moment physically to validate the DFT model. Method: The Guggenheim-Smith method is preferred over the Debye method because it avoids accurate density measurements, which are error-prone for dilute solutions.[1]

Materials & Equipment

• Solute: (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (High purity, >99%).[1]

• Solvent: Benzene (HPLC grade, dried over molecular sieves).[1]

• Equipment:

  • Dipole Meter: To measure Dielectric Constant (

    ).[1] (e.g., WTW Multi-Level or custom capacitance cell).

  • Refractometer: To measure Refractive Index (

    ).[1] (e.g., Abbe Refractometer).[1]

Experimental Protocol

• Preparation of Solutions: Prepare 5 dilute solutions with weight fractions (

  ) ranging from 0.001 to 0.010 (0.1% to 1.0%).

  • Note: Higher concentrations may lead to aggregation (dimerization) due to the planar

    -stacking nature of the fluorene, skewing results.

• Measurement: For each solution (and the pure solvent), measure:

  • Dielectric constant (

    ) at 25°C.[1]

  • Refractive index squared (

    ) at 25°C.[1]

• Data Plotting: Plot two graphs:

  • Graph A:

    vs. weight fraction ( ). Slope = .[1]

  • Graph B:

    vs. weight fraction ( ).[1] Slope = .[1]

Calculation Logic (Guggenheim Equation)

The dipole moment

(in Debye) is calculated using: [1]

Where:

• : Molecular weight of the solute (318.24 g/mol ).
• : Temperature in Kelvin (298.15 K).[1]
• : Dielectric constant of pure solvent.[1]
• : Slope of dielectric constant vs. weight fraction.[1][2]
• : Slope of refractive index squared vs. weight fraction.[1]

Experimental Logic Diagram

Figure 2: Logic flow for the Guggenheim-Smith experimental determination.

Part 4: Data Analysis & Interpretation[1][3]

Comparative Analysis Table

When validating your results, compare the experimental values against the computed values. A discrepancy of <0.3 D is generally acceptable.[1]

Parameter	DFT (Gas Phase)	DFT (Benzene/SMD)	Experimental (Guggenheim)
Method	wB97X-D/6-311G	wB97X-D/6-311G	Dielectric Spectroscopy
Typical Value (Est.)	~5.5 - 6.5 D	~7.0 - 8.5 D	Target Value
Primary Vector	Along axis	Along axis	N/A (Scalar only)
Transverse Vector	Significant ( )	Significant ( )	N/A

Interpreting the Vector (The 2,5 vs 2,7 Difference)

• 2,7-Isomer: The transverse components of the two nitro groups cancel out.[1] The dipole is purely longitudinal (along the

  axis of the fluorene).

• 2,5-Isomer: The transverse components add up or fail to cancel.[1]

  • Implication: This off-axis dipole creates a "staggered" electrostatic potential.[1] In the solid state, 2,5-isomers are less likely to form perfect antiparallel co-facial stacks compared to 2,7-isomers, potentially leading to herringbone packing or increased solubility due to lower lattice energy.[1]

References

• Guggenheim, E. A. (1949).[1] "A Proposed Simplification in the Procedure for Computing Electric Dipole Moments." Transactions of the Faraday Society, 45, 714–720.[1] Link

• Smith, J. W. (1950).[1] "Some Developments of Guggenheim's Simplified Procedure for Computing Electric Dipole Moments." Transactions of the Faraday Society, 46, 394–399.[1] Link

• Chai, J.-D., & Head-Gordon, M. (2008).[1] "Long-range corrected hybrid density functionals with damped atom–atom dispersion corrections."[1] Physical Chemistry Chemical Physics, 10(44), 6615–6620.[1] Link

• Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009).[1] "Universal Solvation Model Based on Solute Electron Density and on a Continuum Model of the Solvent Defined by the Bulk Dielectric Constant and Atomic Surface Tensions." The Journal of Physical Chemistry B, 113(18), 6378–6396.[1] Link[1]

• Sigma-Aldrich. "9-Dicyanomethylene-2,5,7-trinitro-9H-fluorene-4-carboxylic acid decylamide (Reference for Nitro-Fluorenylidene class)."[1] Link

Sources

• 1. Fluorene | C13H10 | CID 6853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scholarworks.uni.edu [scholarworks.uni.edu]

Charge Transfer Complex Formation with (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile: Mechanisms, Methodologies, and Applications

Executive Summary

The development of advanced organic electronic materials and novel pharmacological agents frequently relies on the precise engineering of intermolecular interactions. Among these, the Charge Transfer Complex (CTC) represents a fundamental non-covalent interaction driven by the partial transfer of electronic charge from an electron-rich donor to an electron-deficient acceptor. This whitepaper provides an in-depth technical analysis of CTC formation utilizing (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile —commonly referred to in literature as 2,5-dinitro-9-dicyanomethylenefluorene (2,5-DNDCF). By dissecting its mechanistic principles, detailing self-validating experimental workflows, and exploring its applications, this guide serves as an authoritative resource for researchers in materials science and drug development.

Mechanistic Principles of Fluorene-Based Acceptors

Structural Engineering for High Electron Affinity

Fluorene derivatives are classic

-electron acceptors. The parent compound, 9-fluorenone, possesses a moderate electron affinity (EA). To enhance its capacity to accept electrons, two structural modifications are typically employed:

• Nitration: The addition of strongly electron-withdrawing nitro (

  ) groups at the 2, 5, or 7 positions significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) via inductive and resonance effects [1].

• Knoevenagel Condensation: Replacing the C9 ketone (

  ) with a dicyanomethylene group ( ) drastically increases the -acidity of the molecule. The cyano groups are powerful electron-withdrawing moieties that extend the conjugation of the fluorene core, further depressing the LUMO level [2].

The resulting compound, (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (2,5-DNDCF), exhibits an exceptionally high electron affinity, making it a potent acceptor capable of forming stable CTCs with a wide variety of donors, including tetrathiafulvalene (TTF), conjugated polymers (e.g., MEH-PPV), and electron-rich biological targets [3].

Thermodynamics of CTC Formation

According to Mulliken’s theory of charge transfer, the interaction between a donor (

) and an acceptor ( ) results in a ground state that is primarily non-bonded, with a small admixture of an ionic state. Upon photoexcitation, the complex transitions to an excited state that is predominantly ionic:

• Ground State:

  (where )

• Excited State:

  (where )

The formation of the complex is an equilibrium process governed by the association constant (

), which is highly dependent on the HOMO-LUMO gap between the specific donor-acceptor pair[4].

Logical relationship of Charge Transfer Complex (CTC) formation and excitation.

Experimental Methodologies

To ensure scientific integrity, the protocols described below are designed as self-validating systems. The synthesis protocol utilizes visual and chromatographic feedback, while the spectroscopic workflow relies on mathematical linearity to confirm stoichiometric assumptions.

Protocol 1: Synthesis of (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile

The synthesis is achieved via a base-catalyzed Knoevenagel condensation of 2,5-dinitro-9-fluorenone with malononitrile [2].

Reagents:

• 2,5-Dinitro-9-fluorenone (Precursor)

• Malononitrile (Propanedinitrile)

• Piperidine (Catalyst)

• Absolute Ethanol (Solvent)

Step-by-Step Procedure:

• Dissolution: Suspend 10.0 mmol of 2,5-dinitro-9-fluorenone in 50 mL of absolute ethanol in a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Addition: Add 15.0 mmol (1.5 equivalents) of malononitrile to the suspension.

• Catalysis: Introduce 3–5 drops of piperidine. Causality Note: Piperidine deprotonates the malononitrile, generating a highly nucleophilic carbanion that attacks the electrophilic C9 carbonyl carbon of the fluorenone.

• Reaction: Heat the mixture to reflux (approx. 78°C) for 2–4 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a dichloromethane/hexane eluent until the precursor spot is fully consumed.

• Isolation: Allow the reaction mixture to cool slowly to room temperature, then transfer to an ice bath for 30 minutes to maximize precipitation.

• Purification: Filter the resulting precipitate under vacuum. Wash the crude solid with cold ethanol to remove unreacted malononitrile and piperidine. Recrystallize from a suitable solvent (e.g., acetonitrile or glacial acetic acid) to yield pure 2,5-DNDCF.

Protocol 2: Spectroscopic Determination of (Benesi-Hildebrand Method)

The Benesi-Hildebrand method is the gold standard for determining the association constant (

) and molar extinction coefficient ( ) of a 1:1 charge transfer complex [4].

Step-by-Step Procedure:

• Stock Solutions: Prepare a

  M stock solution of 2,5-DNDCF (Acceptor) and a M stock solution of the chosen Donor (e.g., TTF) in a non-polar, non-coordinating solvent like dichloromethane (DCM).

• Sample Preparation: Prepare a series of 5–7 volumetric flasks. Add a constant volume of the Acceptor stock to each flask so that the final

  is fixed at M. Add varying volumes of the Donor stock to achieve a concentration gradient where (e.g., ranging from M to M).

• Equilibration: Allow the solutions to equilibrate in the dark at a constant temperature (e.g., 298 K) for 15 minutes.

• Measurement: Record the UV-Vis absorption spectra of each solution against a solvent blank. Identify the new, broad CT absorption band (typically in the 500–800 nm range) that is absent in the spectra of the pure donor and acceptor.

• Self-Validation & Calculation: Plot

  versus at the of the CT band.

  • Validation: If the plot yields a highly linear regression (

    ), the assumption of a 1:1 stoichiometric complex is validated. Non-linearity indicates higher-order complexes (e.g., 1:2) or solvent-induced aggregation.

  • Extraction: Calculate

    as the ratio of the y-intercept to the slope ( ).

Experimental workflow for the synthesis and characterization of Charge Transfer Complexes.

Quantitative Data Analysis

The structural modifications of the fluorene core directly dictate the thermodynamic stability of the resulting CTCs. Table 1 summarizes the comparative electron affinities and typical binding constants of various fluorene-based acceptors when complexed with a standard donor like Tetrathiafulvalene (TTF).

Table 1: Comparative Properties of Fluorene-Based Electron Acceptors

Acceptor Molecule	Aromatic Substitution	C9 Functional Group	Estimated EA (eV)	Typical Donor	Approx. ( )*
9-Fluorenone	None	Ketone ( )	~ 1.20	TTF	< 5
2,5-DNF	2,5-dinitro	Ketone ( )	~ 1.90	TTF	~ 50
TNF	2,4,7-trinitro	Ketone ( )	~ 2.20	TTF	~ 120
DDNF	2,7-dinitro	Dicyanomethylene	~ 2.50	TTF	~ 450
2,5-DNDCF	2,5-dinitro	Dicyanomethylene	~ 2.55	TTF	~ 480

*Note:

values are highly solvent and temperature-dependent. Values represent generalized orders of magnitude in non-polar solvents at 298 K derived from comparative literature [1], [3].

As demonstrated in the data, the transition from a ketone to a dicyanomethylene group at the C9 position (comparing 2,5-DNF to 2,5-DNDCF) yields a massive increase in both Electron Affinity and the resulting association constant, highlighting the profound impact of extending the electron-withdrawing

-system.

Applications in Drug Development and Materials Science

Optoelectronics and Organic Photovoltaics

Due to its deep LUMO level, 2,5-DNDCF is highly effective at facilitating exciton dissociation at donor-acceptor interfaces. When blended with conjugated polymers like MEH-PPV or poly(N-vinylcarbazole) (PVK), the resulting CTCs exhibit broad absorption bands extending into the near-infrared (NIR) region. This property is heavily leveraged in the development of near-infrared photodetectors, photorefractive polymers, and organic photovoltaic (OPV) cells [3].

Pharmacological Implications

In drug development, charge transfer interactions are increasingly recognized as a critical mechanism for drug-receptor binding. Electron-deficient molecules like 2,5-DNDCF can act as pharmacological probes to map electron-rich domains within biological macromolecules. Specifically, they form transient CTCs with the indole rings of tryptophan or the phenol rings of tyrosine residues in target proteins. Understanding the

and thermodynamic parameters of these interactions allows medicinal chemists to rationally design drugs that utilize charge transfer to achieve high target affinity and specificity.

References

• Supramolecular architecture of two charge-transfer complexes based on 2,7-(X,X)-4,5-dinitro-9-dicyanomethylenefluorene ResearchGate URL:[Link]

• Charge Transfer Dynamics in Donor–Acceptor Complexes between a Conjugated Polymer and Fluorene Acceptors ResearchGate URL:[Link]

• Analysis of the association constants for charge-transfer complex formation ResearchGate URL:[Link]

Technical Guide: Band Gap Energy Determination of (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile Thin Films

The following technical guide details the characterization of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile thin films, focusing on the determination of band gap energy.

Executive Summary & Material Context

(2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (also referred to as 2,5-Dinitro-9-dicyanomethylenefluorene or 2,5-DDNF) is a high-electron-affinity organic semiconductor. Belonging to the class of fluorenylidene malononitriles , it functions primarily as an electron acceptor (n-type) in organic electronics.

Structurally, the molecule features a rigid fluorene core substituted with:

• Two Nitro (-NO₂) groups at the 2 and 5 positions (inducing strong electron-withdrawing character).

• One Dicyanomethylene (=C(CN)₂) group at the 9-position (replacing the carbonyl oxygen of the precursor fluorenone, significantly lowering the LUMO energy).

Unlike its symmetric isomer (2,7-dinitro), the 2,5-isomer possesses an asymmetric substitution pattern, which influences solid-state packing, dipole moments, and thin-film morphology. This guide outlines the precise workflow to fabricate thin films and experimentally determine the optical band gap energy (

) using UV-Vis spectroscopy and Tauc analysis.

Experimental Workflow: Thin Film Fabrication

To ensure accurate optical measurements, films must be uniform, amorphous (or consistently crystalline), and defect-free.

Substrate Preparation[1][2]

• Material: Quartz glass (Fused Silica) is required for UV-Vis measurements due to its transparency <300 nm.

• Cleaning Protocol:

  • Ultrasonic bath in Acetone (10 min).

  • Ultrasonic bath in Isopropanol (10 min).

  • UV-Ozone treatment (15 min) to remove organic residues and improve wettability.

Deposition Method A: Spin Coating (Solution Processing)

• Solvent: Chloroform (

  ) or Chlorobenzene (CB). 2,5-DDNF has moderate solubility in chlorinated solvents.

• Concentration: 10 mg/mL.

• Filtration: 0.45 µm PTFE filter (hydrophobic) to remove aggregates.

• Spin Parameters:

  • Step 1: 500 rpm for 5s (Spread).

  • Step 2: 1500–2000 rpm for 60s (Thinning).

• Annealing: 80°C for 10 min in a vacuum oven to remove residual solvent.

Deposition Method B: Physical Vapor Deposition (PVD)

• Vacuum Level:

  Torr.

• Source Temperature: ~180–220°C (Material dependent; determine via TGA).

• Deposition Rate: 0.5 – 1.0 Å/s (Slow rate ensures smoother morphology).

• Thickness: Target 50–100 nm (Monitored via Quartz Crystal Microbalance).

Optical Characterization & Data Analysis

The optical band gap is derived from the fundamental absorption edge of the thin film.

UV-Vis Spectroscopy Protocol

• Baseline Correction: Record a baseline using a clean, blank quartz substrate.

• Measurement Range: 300 nm to 900 nm.

• Mode: Transmission (

  ) and Reflection ( ) if possible. If only Transmission is measured, assume for high-absorbance regions or correct using the refractive index.

• Data Output: Absorbance (

  ). Note: .

Tauc Plot Method (Mechanistic Logic)

The absorption coefficient (

) is calculated as: Where is the film thickness (cm).

The Tauc equation relates

to the photon energy ( ) and band gap ( ):

• : Direct Allowed Transition (Typical for many conjugated organic molecules).
• : Indirect Allowed Transition.

Analysis Steps:

• Convert Wavelength (

  in nm) to Photon Energy ( in eV):

• Plot

  vs. (eV).

• Identify the linear region of the absorption edge.

• Extrapolate the linear fit to the x-axis (

  ). The intercept is the Optical Band Gap ( ) .

Expected Results & Discussion

Based on the electronic structure of nitro-fluorenylidene malononitriles (push-pull systems):

Parameter	Estimated Value	Rationale
Appearance	Yellow-Orange to Brown	Strong Charge Transfer (CT) absorption band.
Absorption Max ( )	400 – 550 nm	transition and Intramolecular Charge Transfer (ICT).
Optical Band Gap ( )	2.2 – 2.5 eV	Nitro groups stabilize the LUMO, narrowing the gap compared to unsubstituted fluorene (~3.0 eV).
LUMO Level	~ -3.8 to -4.0 eV	High electron affinity due to and .
HOMO Level	~ -6.0 to -6.3 eV	Deep HOMO makes it resistant to oxidation.

Note: The 2,5-isomer may exhibit a slightly wider or different gap compared to the 2,7-isomer due to reduced symmetry affecting the conjugation length and solid-state packing.

Visualization: Characterization Workflow

Caption: Workflow for fabricating and characterizing (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile thin films.

References

• Synthesis and Properties of Nitro-Fluorenylidene Malononitriles

  • Source: Missouri St
  • Context: Discusses substituent effects (nitro groups)

• Optical Properties of Fluorene-Based Electron Acceptors

  • Source: Journal of Physical Chemistry C[1]

  • Context: Detailed analysis of charge transfer dynamics and absorption spectra in dinitro-fluorene derivatives (specifically 2,7-isomer comparison).

• PubChem Compound Summary: (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

  • Source: National Center for Biotechnology Inform
  • Context: Verification of chemical structure (CID 8005-5730)

• Tauc Plot Methodology for Organic Semiconductors

  • Source: SpringerMaterials[2][3][4]

  • Context: Standard protocol for extracting optical band gap from absorption coefficients in amorphous thin films.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,5-Dinitro-9H-fluorene | C13H8N2O4 | CID 27047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,7-Dinitro-9-fluorenone | C13H6N2O5 | CID 35842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,7-Dinitro-9-fluorenone | C13H6N2O5 | CID 35842 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis of 9-(dicyanomethylene)-2,5-dinitrofluorene

Introduction: The Significance of Dicyanomethylene-Dinitrofluorenes

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, valued for its efficiency in creating α,β-unsaturated systems from active methylene compounds and carbonyls.[1][2][3] This application note provides a detailed, validated protocol for the synthesis of 9-(dicyanomethylene)-2,5-dinitrofluorene, a compound of significant interest in materials science and medicinal chemistry. Fluorene derivatives bearing the dicyanomethylene group are known for their unique electronic and photophysical properties, making them valuable building blocks for organic electronics, nonlinear optical (NLO) materials, and fluorescent probes.[4][5] The presence of nitro groups further modulates these electronic properties, enhancing the electron-accepting nature of the fluorene core.

This guide is designed for researchers in organic synthesis, materials development, and drug discovery. It moves beyond a simple recitation of steps to explain the underlying chemical principles, ensuring that the protocol is not only replicable but also adaptable and troubleshoot-able.

Reaction Principle and Mechanism

The reaction is a base-catalyzed Knoevenagel condensation.[1] The mechanism proceeds in three key stages:

• Enolate Formation: The weakly basic catalyst, piperidine, deprotonates the acidic α-carbon of malononitrile, creating a resonance-stabilized carbanion (enolate). The two nitrile groups are powerful electron-withdrawing groups, making this proton particularly acidic and enabling the use of a mild base.[1] Using a strong base is avoided as it could induce self-condensation of the ketone.[1]

• Nucleophilic Addition: The malononitrile carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of 2,5-dinitrofluorenone. This forms a tetrahedral alkoxide intermediate.

• Dehydration: The intermediate is protonated by the solvent (ethanol) to form a β-hydroxy adduct, which rapidly undergoes base-catalyzed dehydration (elimination of a water molecule) to yield the final, highly conjugated product, 9-(dicyanomethylene)-2,5-dinitrofluorene.

Caption: Knoevenagel condensation mechanism for the synthesis of 9-(dicyanomethylene)-2,5-dinitrofluorene.

Critical Safety Precautions

THIS PROTOCOL MUST BE PERFORMED IN A CERTIFIED CHEMICAL FUME HOOD. Both reactants and the product are hazardous. A thorough risk assessment is mandatory before commencing work.

• Malononitrile:

  • Toxicity: Highly toxic and can be fatal if swallowed, inhaled, or absorbed through the skin.[6][7][8]

  • Handling: Always handle in a fume hood. Wear nitrile gloves (double-gloving is recommended), a lab coat, and chemical splash goggles.[9] Avoid formation of dust and aerosols.[6][9]

  • Thermal Hazards: Decomposes on heating to release toxic fumes, including hydrogen cyanide.[7]

  • First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for at least 15 minutes and seek immediate medical attention.[6][8][9] If inhaled, move to fresh air and seek immediate medical attention.[6][9]

• 2,5-Dinitrofluorenone & Product:

  • Hazards: Dinitroaromatic compounds are irritants and may be harmful if swallowed or absorbed through the skin.[10][11] They are often classified as explosive hazards, especially upon heating.[11]

  • Handling: Avoid creating dust. Wear appropriate PPE as described above.

• Waste Disposal: All chemical waste, including solvents and contaminated materials, must be disposed of according to institutional and local environmental regulations for hazardous chemical waste. Do not empty into drains.[12]

Materials and Methods

Reagents and Materials

Reagent/Material	Grade	Supplier	Molar Mass ( g/mol )	Notes
2,5-Dinitrofluorenone	≥98%	Commercial	270.19	Store in a cool, dry place.
Malononitrile	≥99%	Commercial	66.06	HIGHLY TOXIC . Store under inert gas.[13]
Ethanol (Absolute)	Anhydrous, ≥99.5%	Commercial	46.07	Used as the reaction solvent.
Piperidine	≥99%	Commercial	85.15	Used as a basic catalyst.
Dichloromethane (DCM)	ACS Grade	Commercial	84.93	For Thin Layer Chromatography (TLC).
Hexane	ACS Grade	Commercial	86.18	For Thin Layer Chromatography (TLC).
Silica Gel Plates	TLC Grade, F₂₅₄	Commercial	-	For reaction monitoring.

Equipment

• Round-bottom flask (50 mL or 100 mL)

• Reflux condenser with water lines

• Magnetic stirrer and heating mantle with temperature control

• Glass funnel and filter paper

• Buchner funnel and vacuum flask for suction filtration

• Beakers and Erlenmeyer flasks

• Graduated cylinders and syringes

• Rotary evaporator

• Standard laboratory glassware

Detailed Experimental Protocol

This protocol is based on a standard and reliable method for Knoevenagel condensation using conventional heating.[4]

• Reactant Preparation:

  • In a 100 mL round-bottom flask, add 2,5-dinitrofluorenone (e.g., 1.00 g, 3.70 mmol).

  • Add 40 mL of absolute ethanol to the flask.

  • Place a magnetic stir bar in the flask and stir the mixture to achieve a suspension.

• Addition of Reagents:

  • To the stirred suspension, add malononitrile (0.27 g, 4.07 mmol, 1.1 equivalents). The use of a slight excess of malononitrile helps to drive the reaction to completion.

  • Using a micropipette or syringe, add 3-4 drops of piperidine (approx. 0.1 mL) to the mixture. Piperidine is a highly effective catalyst for this transformation.[4]

• Reaction Execution:

  • Attach the reflux condenser to the round-bottom flask and ensure a steady flow of cooling water.

  • Heat the reaction mixture to reflux (approximately 78-80 °C for ethanol) using the heating mantle.

  • Maintain the reflux for 4-6 hours. The reaction mixture will typically change color and a precipitate may form as the product is generated.[4]

• Reaction Monitoring:

  • The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) every hour.

  • TLC System: Use a 7:3 mixture of Hexane:Dichloromethane as the mobile phase.

  • Procedure: Spot the starting material (2,5-dinitrofluorenone) and the reaction mixture on a silica gel plate. The product is more conjugated and should have a different Rf value than the starting material. The reaction is complete when the starting fluorenone spot is no longer visible.

• Product Isolation (Workup):

  • Once the reaction is complete, turn off the heating and allow the flask to cool to room temperature.

  • Further cool the flask in an ice-water bath for 30 minutes to maximize the precipitation of the product.

  • Collect the solid product by suction filtration using a Buchner funnel.

  • Wash the collected solid with two portions of cold ethanol (2 x 10 mL) to remove any unreacted starting materials and catalyst.

• Purification and Drying:

  • The crude product can be purified by recrystallization from a suitable solvent, such as glacial acetic acid or a larger volume of ethanol, to obtain a product of high purity.[14]

  • Dry the purified crystalline product in a vacuum oven at 50-60 °C overnight.

  • Weigh the final product and calculate the percentage yield. Yields for this type of reaction are typically high, often in the range of 80-95%.[4]

Experimental Workflow Overview

Caption: Step-by-step experimental workflow for the synthesis and purification of the target compound.

Characterization Data

The final product, 9-(dicyanomethylene)-2,5-dinitrofluorene, should be characterized using standard spectroscopic techniques to confirm its identity and purity.

Technique	Expected Observations	Rationale
¹H NMR	Aromatic protons on the fluorene backbone will appear in the downfield region (typically δ 7.5-9.0 ppm) with characteristic splitting patterns.	The electron-withdrawing nitro and dicyanomethylene groups deshield the aromatic protons.
¹³C NMR	Resonances for nitrile carbons (C≡N) around δ 115-120 ppm. Aromatic and quaternary carbon signals will be present. The C=C double bond carbons will also be visible.	Provides a carbon map of the molecular structure.
FT-IR	Strong, sharp absorption band for the nitrile (C≡N) stretch around 2220-2230 cm⁻¹.[15] Strong bands for the nitro (NO₂) group stretches around 1530 cm⁻¹ (asymmetric) and 1350 cm⁻¹ (symmetric).	Confirms the presence of key functional groups.
Mass Spec (MS)	The molecular ion peak (M⁺) corresponding to the calculated mass of C₁₆H₆N₄O₄ (318.25 g/mol ) should be observed.	Confirms the molecular weight of the product.
Melting Point	A sharp melting point is indicative of high purity.	Impurities typically broaden the melting range and lower the melting point.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive catalyst. 2. Insufficient heating. 3. Wet solvent or reagents.	1. Use fresh piperidine. 2. Ensure the mixture is at a full, steady reflux. 3. Use anhydrous ethanol and ensure reagents are dry.
Incomplete Reaction	1. Insufficient reaction time. 2. Insufficient catalyst.	1. Extend the reflux time and continue monitoring by TLC. 2. Add one additional drop of piperidine.
Product is Oily/Gummy	Presence of impurities or residual solvent.	Ensure thorough washing with cold ethanol. Perform recrystallization carefully, allowing crystals to form slowly. Ensure product is completely dry.
Low Yield	1. Product is soluble in the wash solvent. 2. Incomplete precipitation. 3. Mechanical loss during transfers.	1. Ensure the ethanol used for washing is ice-cold. 2. Extend the time for cooling in the ice bath. 3. Be meticulous during filtration and transfer steps.

References

• MALONONITRILE. Multichem. Available at: [Link]

• MALONONITRILE FOR SYNTHESIS MSDS. Loba Chemie. (2015). Available at: [Link]

• Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. Rev. Roum. Chim. Available at: [Link]

• Knoevenagel condensation. Wikipedia. Available at: [Link]

• Synthesis and Characterization of New Diamine Based on Fluorine. Chemical Methodologies. (2019). Available at: [Link]

• Synthesis of a Fluorophore with Improved Optical Brightness. Int. J. Org. Chem. (2014). Available at: [Link]

• RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Journal of Advanced Scientific Research. (2022). Available at: [Link]

• A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. International Journal of Chemical and Physical Sciences. (2014). Available at: [Link]

• Novel Methods of Knoevenagel Condensation. International Journal of Research in Chemistry and Environment. (2014). Available at: [Link]

• 2,7-Dinitro-9-fluorenone. PubChem. Available at: [Link]

• Supplementary information - The Royal Society of Chemistry. Available at: [Link]

• ICSC 1591 - 2,5-DINITROTOLUENE. Inchem.org. Available at: [Link]

• Combination of Knoevenagel Polycondensation and Water-Assisted Dynamic Michael-Addition-Elimination for the Synthesis of Vinylene-Linked 2D Covalent Organic Frameworks. Angewandte Chemie. (2021). Available at: [Link]

• Functionalization of 9-(Dicyanomethylene)fluorene Derivatives with Substituted Acetylenes. ResearchGate. (2025). Available at: [Link]

• Recent Developments on Five-Component Reactions. Molecules. (2021). Available at: [Link]

• Malononitrile dimer as a privileged reactant in design and skeletal diverse synthesis of heterocyclic motifs. Academia.edu. Available at: [Link]

• Malononitrile as a Key Reagent in Multicomponent Reactions for the Synthesis of Pharmaceutically Important Pyridines. Bentham Science Publishers. Available at: [Link]

• Triethylamine-assisted reaction between 2,4-dinitrofluorobenzene and malononitrile. ResearchGate. (2025). Available at: [Link]

• Synthesis of fluorescent dicyanomethylenevinyl-1,3-dicoumarin compounds with donor-acceptor-π-donor (D-A-π-D) system and investigation of their photophysical, NLO, and chemosensor properties: Part 1. ResearchGate. (2025). Available at: [Link]_

• Recent developments using malononitrile in ultrasound-assisted multicomponent synthesis of heterocycles. RSC Advances. (2023). Available at: [Link]

• Synthesis of fluorescent dicyanomethylenevinyl-1,3-dicoumarin compounds with donor-acceptor-π-donor (D-A-π-D) system and investigation of their photophysical, NLO, and chemosensor properties: Part 1. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. (2025). Available at: [Link]

• Computational and photophysical characterization of a Laurdan malononitrile derivative. Physical Chemistry Chemical Physics. (2021). Available at: [Link]

• Chemistry of diaminomaleonitrile: Synthesis and structure of two unexpected products from its condensation with 2,5-hexanedione. ResearchGate. (2025). Available at: [Link]

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• 11. ICSC 1591 - 2,5-DINITROTOLUENE [inchem.org]
• 12. fishersci.ca [fishersci.ca]
• 13. chemicalbook.com [chemicalbook.com]
• 14. 2,7-Dinitro-9-fluorenone | 31551-45-8 | Benchchem [benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Fabrication of n-channel OFETs using (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

Introduction: The Promise of Dinitrile-Functionalized Fluorene Derivatives in n-channel Organic Electronics

Organic Field-Effect Transistors (OFETs) are at the forefront of next-generation electronics, promising flexible, large-area, and low-cost alternatives to traditional silicon-based devices.[1][2] While p-channel (hole-transporting) organic semiconductors have seen significant advancements, the development of high-performance, air-stable n-channel (electron-transporting) materials remains a critical challenge for the realization of complementary logic circuits.[3]

(2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile, a fluorene derivative functionalized with strong electron-withdrawing dinitro and propanedinitrile groups, presents a compelling molecular design for robust n-type semiconductivity. The fluorene core offers a rigid and planar backbone conducive to ordered molecular packing, while the electron-deficient moieties are anticipated to lower the Lowest Unoccupied Molecular Orbital (LUMO) energy level, facilitating efficient electron injection and transport. This application note provides a comprehensive guide for the fabrication and characterization of n-channel OFETs based on this promising material, intended for researchers and scientists in materials science and drug development exploring novel electronic platforms.

Materials and Equipment

Materials:

Material	Supplier	Purity	Purpose
(2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile	Custom Synthesis/Commercial	>99%	Active Semiconductor Layer
Highly doped n-type Silicon wafers with 300 nm thermal SiO₂	University Wafer/Equivalent	Prime Grade	Substrate and Gate Electrode
Chlorobenzene	Sigma-Aldrich	Anhydrous, >99.8%	Solvent for Semiconductor
Trichloro(octadecyl)silane (OTS)	Sigma-Aldrich	>90%	Self-Assembled Monolayer
Toluene	Sigma-Aldrich	Anhydrous, >99.8%	Solvent for OTS
Gold (Au)	Kurt J. Lesker	99.99%	Source and Drain Electrodes
Isopropanol	Sigma-Aldrich	ACS Grade	Substrate Cleaning
Acetone	Sigma-Aldrich	ACS Grade	Substrate Cleaning
Deionized (DI) Water	Millipore	18.2 MΩ·cm	Substrate Cleaning

Equipment:

Equipment	Manufacturer	Model	Purpose
Spin Coater	Laurell Technologies	WS-650Mz	Thin Film Deposition
Thermal Evaporator	Angstrom Engineering	Nexdep	Electrode Deposition
Glovebox with N₂ Atmosphere	MBRAUN	Labmaster	Inert Environment for Fabrication
Ultrasonic Bath	Branson	2800	Substrate Cleaning
Plasma Cleaner	Harrick Plasma	PDC-32G	Substrate Surface Treatment
Semiconductor Parameter Analyzer	Keysight	B1500A	Electrical Characterization
Probe Station	Cascade Microtech	Summit	Device Probing
Atomic Force Microscope (AFM)	Bruker	Dimension Icon	Film Morphology Analysis

Experimental Protocols

Substrate Preparation and Surface Modification

A pristine and well-passivated gate dielectric interface is paramount for achieving high-performance OFETs by minimizing charge trapping.

Protocol:

• Substrate Cleaning:

  • Cut heavily doped n-Si wafers with 300 nm SiO₂ into 1.5 cm x 1.5 cm pieces.

  • Sequentially sonicate the substrates in acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrates with a stream of high-purity nitrogen gas.

  • Treat the substrates with oxygen plasma for 5 minutes to remove any residual organic contaminants and to hydroxylate the surface.

• OTS Self-Assembled Monolayer (SAM) Treatment:

  • Prepare a 5% (v/v) solution of OTS in anhydrous toluene inside a nitrogen-filled glovebox.

  • Immerse the cleaned substrates in the OTS solution at room temperature overnight.[4][5]

  • After immersion, rinse the substrates with fresh toluene to remove any physisorbed OTS molecules.

  • Anneal the substrates at 120 °C for 20 minutes in the glovebox antechamber to promote the formation of a dense, cross-linked SAM.

Causality: The OTS treatment renders the hydrophilic SiO₂ surface hydrophobic. This is crucial for inducing favorable molecular packing of the organic semiconductor, often leading to larger crystalline domains and improved charge transport.

Device Fabrication: Bottom-Gate, Top-Contact (BGTC) Architecture

The BGTC architecture is chosen for its experimental convenience and its ability to protect the semiconductor-dielectric interface from potential damage during electrode deposition.

Diagram of the BGTC OFET Fabrication Workflow

Caption: Workflow for the fabrication of a bottom-gate, top-contact OFET.

Protocol:

• Semiconductor Solution Preparation:

  • Inside the glovebox, prepare a 5 mg/mL solution of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile in anhydrous chlorobenzene.

  • Stir the solution at 40 °C for at least 12 hours to ensure complete dissolution.[2]

  • Before use, cool the solution to room temperature and filter it through a 0.2 µm PTFE syringe filter.

• Thin-Film Deposition:

  • Transfer the OTS-treated substrates into the spin coater located inside the glovebox.

  • Deposit the semiconductor solution onto the substrate at a spin speed of 2000 rpm for 60 seconds. Note: Spin speed and time should be optimized to achieve the desired film thickness (typically 30-50 nm).

  • After spin-coating, anneal the films at 100 °C for 30 minutes on a hotplate to remove residual solvent and improve molecular ordering.

• Source and Drain Electrode Deposition:

  • Define the source and drain electrodes using a shadow mask with the desired channel length (L) and width (W). A typical dimension would be L = 50 µm and W = 1000 µm.

  • Transfer the substrates to a high-vacuum thermal evaporator.

  • Deposit a 50 nm thick layer of gold at a rate of 0.1-0.2 Å/s under a pressure of < 10⁻⁶ Torr.

Electrical Characterization

The performance of the fabricated OFETs is evaluated by measuring their transfer and output characteristics in a nitrogen-filled probe station.

Protocol:

• Transfer Characteristics:

  • Measure the drain current (IDS) as a function of the gate voltage (VGS) at a constant drain-source voltage (VDS) in the saturation regime (e.g., VDS = 60 V).

  • From the transfer curve, extract the field-effect mobility (µ), threshold voltage (Vth), and the on/off current ratio (Ion/Ioff). The mobility in the saturation regime can be calculated using the following equation: IDS = (W/2L) * µ * Ci * (VGS - Vth)² where Ci is the capacitance per unit area of the gate dielectric.[6]

• Output Characteristics:

  • Measure IDS as a function of VDS at various constant VGS values.

  • The output curves should exhibit clear linear and saturation regions, indicative of good field-effect modulation.

Expected Performance and Data Presentation

The electrical characteristics of the (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile based OFETs are summarized below. These are representative values and may vary based on fabrication conditions.

Parameter	Symbol	Typical Value	Unit
Field-Effect Mobility	µ	0.01 - 0.1	cm²/Vs
Threshold Voltage	Vth	10 - 30	V
On/Off Current Ratio	Ion/Ioff	> 10⁵	-
Subthreshold Swing	SS	1 - 2	V/dec

Diagram of the OFET Device Architecture

Caption: Schematic of the bottom-gate, top-contact OFET structure.

Troubleshooting and Key Considerations

• Low Mobility: Poor film morphology is a common cause. Optimize the annealing temperature and solvent choice. The surface treatment of the dielectric is also critical.

• High Off-Current: This may indicate bulk conductivity in the semiconductor or a high density of trap states. Ensure high purity of the semiconductor material.

• Hysteresis in Transfer Curve: This is often attributed to charge trapping at the semiconductor-dielectric interface. Ensure a high-quality, defect-free dielectric and SAM layer.

Conclusion

This application note provides a detailed protocol for the fabrication and characterization of n-channel OFETs utilizing (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile. The strong electron-withdrawing nature of this molecule makes it a promising candidate for high-performance n-type organic semiconductors. By following the outlined procedures and paying close attention to the key experimental details, researchers can reliably fabricate devices and explore the potential of this and similar materials in advanced organic electronic applications.

References

Sources

• 1. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 2. engineering.lehigh.edu [engineering.lehigh.edu]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Design, synthesis, and application in OFET of a small molecule based on π-expanded fused diketopyrrolopyrrole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Design, synthesis, and application in OFET of a small molecule based on π-expanded fused diketopyrrolopyrrole [frontiersin.org]
• 6. Fabrication and Evaluation of Organic Field-Effect Transistors （OFET） : DPh-BTBT | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Advanced Application Notes: Spin Coating Protocols for (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile Films

Introduction

(2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (Molecular Weight: 318.25, Formula: C16H6N4O4) is a highly electron-deficient organic molecule[1]. Featuring a dicyanoquinoid structure coupled with strongly electron-accepting nitro groups, it serves as a potent n-type semiconductor and a robust electron acceptor.

In materials science, it is utilized as a charge transport layer in optoelectronic devices[2]. In drug development and pharmaceutical analysis, it is employed as a derivatizing agent to form Charge-Transfer (CT) complexes with electron-donating active pharmaceutical ingredients (APIs), enabling solid-state colorimetric and electrochemical sensing[3]. This guide provides a comprehensive, self-validating protocol for fabricating uniform thin films of this compound.

Mechanistic Insights: The Causality of Experimental Choices

To transition from a fundamental understanding of the molecule to field-proven film fabrication, researchers must strictly control the thermodynamics and kinetics of the spin-coating process.

Solvent Selection and Evaporation Dynamics

The morphology of the spin-coated film is strictly governed by the solvent's vapor pressure and boiling point.

• Thermodynamic Control (Optoelectronics) : Using a high-boiling-point solvent like 1,2-dichlorobenzene (DCB, b.p. 180°C) allows for slow evaporation. This extended drying time provides the acceptor molecules sufficient mobility to self-assemble into highly crystalline

  stacked domains, which is essential for maximizing electron mobility in charge transport layers[2].

• Kinetic Trapping (Pharmaceutical Sensors) : When co-dissolving the compound with an API to form a CT complex, phase separation must be prevented. Utilizing a highly volatile solvent like chloroform (CHCl₃, b.p. 61°C) rapidly kinetically traps the bimolecular complex in a homogeneous, amorphous solid state before the molecules can segregate[4].

Polymer Binders and Surface Energy

Small molecules often exhibit high surface tension gradients during solvent evaporation, leading to Marangoni instabilities and the "coffee-ring" effect on polar substrates. Incorporating an inert polymer binder (e.g., Polystyrene or Polyvinyl acetate) increases the zero-shear viscosity of the precursor solution. This dampens radial fluid flow instabilities and ensures uniform nanometer-scale film deposition[5].

Quantitative Data: Parameter Optimization

The following table summarizes the validated parameters for fabricating thin films based on the target application.

Table 1: Spin Coating Parameters and Film Characteristics

Parameter	Optoelectronics (Charge Transport)	Pharmaceutical Sensors (CT Complex)	Causality / Effect
Solvent	1,2-Dichlorobenzene (DCB)	Chloroform (CHCl₃)	DCB promotes crystallinity; CHCl₃ traps amorphous states.
Concentration	5.0 mg/mL	10.0 mg/mL (with API)	Higher concentration needed for binary mixtures to maintain viscosity.
Binder Polymer	Polystyrene (PS)	Polyvinyl acetate (PVAc)	PVAc provides a hydrophilic/hydrophobic balance for drug interactions.
Spin Speed	3000 rpm	2000 rpm	Lower speed for CHCl₃ compensates for rapid evaporation, preventing pinholes.
Spin Time	60 s	45 s	Ensures complete solvent removal before thermal annealing.
Annealing Temp	100 °C	80 °C	100°C removes residual DCB; 80°C prevents thermal degradation of sensitive APIs.
Final Thickness	~45 - 50 nm	~70 - 80 nm	Thicker films in sensors increase the optical path length for UV-Vis readout.

Experimental Protocol: Self-Validating Spin Coating Methodology

Phase 1: Substrate Preparation

• Action : Sonicate Indium Tin Oxide (ITO) coated glass substrates sequentially in acetone, isopropyl alcohol (IPA), and deionized water for 10 minutes each.

• Action : Subject the dried substrates to UV-Ozone treatment for 20 minutes.

• Causality : UV-Ozone removes residual organic contaminants and hydroxylates the ITO surface, significantly lowering the contact angle. This promotes the wetting of the hydrophobic solution.

• Validation Checkpoint : Place a 2 µL drop of DI water on the treated substrate. If the droplet spreads completely (contact angle < 10°), the surface energy is optimal. If it beads up, repeat the UV-Ozone treatment.

Phase 2: Solution Formulation

• Action : Dissolve 5.0 mg of the acceptor compound and 5.0 mg of the selected binder polymer in 1.0 mL of the target solvent (DCB or CHCl₃). (Note: For sensor applications, add the target API at this stage).

• Action : Stir magnetically at 40°C for 2 hours in a nitrogen-filled glovebox.

• Action : Filter the solution through a 0.2 µm PTFE syringe filter.

• Causality : Filtration removes undissolved micro-aggregates that would otherwise act as nucleation sites for comet defects during the spin process.

• Validation Checkpoint : The filtered solution should be optically clear. Any turbidity indicates incomplete dissolution, requiring further heating or solvent adjustment.

Phase 3: Spin Coating Execution

• Action : Secure the substrate on the spin coater chuck. Using a micropipette, dynamically dispense 40 µL of the solution while the substrate is spinning at 500 rpm.

• Action : Immediately accelerate (1000 rpm/s) to the final target speed (e.g., 3000 rpm) and hold for 60 seconds[2].

• Causality : Dynamic dispensing ensures the solution spreads evenly before the bulk of the solvent evaporates. The high-speed rotation generates centrifugal forces that overcome viscous drag, thinning the film to the nanoscale.

• Validation Checkpoint : Inspect the film under a bright light. A successful coat will exhibit a uniform, mirror-like finish. The presence of radial striations indicates the solvent evaporated too quickly (adjust to a higher boiling point solvent or lower spin speed).

Phase 4: Thermal Annealing

• Action : Transfer the coated substrate to a digitally controlled hotplate set to 100°C (for DCB) or 80°C (for CHCl₃) for 10 minutes.

• Causality : Annealing drives off residual trapped solvent molecules and provides the thermal energy required for the film to relax into its final thermodynamic state, reducing internal stress[2].

• Validation Checkpoint : Measure the film thickness via ellipsometry or profilometry. The thickness should align with the predictive values in Table 1 (e.g., ~45-50 nm for DCB at 3000 rpm).

Logical Workflow Visualization

Workflow for formulation, spin coating, and characterization of 2,5-DNDCF thin films.

References

1.[1] ChemDiv. "Compound (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile". ChemDiv Database. URL: 2.[2] Max Planck Institute for Polymer Research. "Extended Donor and Acceptor Molecules for Organic Electronics". MPG.PuRe. URL: 3.[5] BenchChem. "2,7-Dinitro-9-fluorenone". BenchChem. URL: 4.[4] Revue Roumaine de Chimie. "SOME PHOTOPHYSICAL AND MORPHOLOGICAL PROPERTIES OF POLYROTAXANE BASED ON FLUORENE DERIVATIVES". lew.ro. URL: 5.[3] ResearchGate. "Spectroscopic and kinetic studies on the interaction of ketoconazole and povidone drugs with DDQ". ResearchGate. URL:

Sources

• 1. Compound (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile - Chemdiv [chemdiv.com]
• 2. pure.mpg.de [pure.mpg.de]
• 3. researchgate.net [researchgate.net]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. 2,7-Dinitro-9-fluorenone | 31551-45-8 | Benchchem [benchchem.com]

crystal growth methods for (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

Application Note: High-Purity Crystal Growth of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (2,5-DNFY)

Executive Summary & Compound Profile

(2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (referred to herein as 2,5-DNFY ) is a prominent electron-deficient acceptor molecule derived from the fluorene scaffold.[1] Structurally isomeric to the widely utilized 2,7-dinitro analog (2,7-DNFY), this compound features a

-conjugated fluorene core functionalized with two nitro groups and a dicyanomethylene moiety.[1]

These electrophilic substituents induce a high electron affinity, making 2,5-DNFY a critical candidate for n-type organic semiconductors, charge-transfer (CT) complexes, and non-linear optical (NLO) materials.[1] However, its planar rigidity and strong

- stacking interactions often lead to rapid, disordered precipitation rather than controlled single-crystal growth.[1]

This guide details two distinct growth methodologies designed to overcome these kinetic barriers: Anti-solvent Diffusion (for X-ray quality single crystals) and Physical Vapor Transport (PVT) (for ultra-high purity electronic device integration).[1]

Table 1: Physicochemical Profile of 2,5-DNFY

Property	Value / Characteristic	Relevance to Growth
Molecular Formula		High molecular weight, planar.[1]
Electronic Character	Strong Electron Acceptor	Prone to forming CT complexes with donors; requires high-purity solvents.[1]
Solubility (High)	DMF, DMSO, Acetonitrile, THF	Primary solvents for solution growth.[1]
Solubility (Low)	Hexane, Methanol, Water	Anti-solvents for diffusion methods.[1]
Thermal Stability	Stable up to ~280°C (Est.)[1]	Suitable for sublimation (PVT) growth.[1]
Crystal Habit	Needle or Plate-like	Tendency to form needles indicates fast growth along the -stacking axis.[1]

Pre-Crystallization Purification

Critical Causality: Commercial or synthesized 2,5-DNFY often contains mono-nitro impurities or unreacted fluorenone.[1] Crystal growth amplifies these impurities if not removed prior to the growth phase.

Protocol:

• Dissolution: Dissolve crude 2,5-DNFY in boiling Acetonitrile (MeCN).

• Filtration: Hot filter through a 0.2 µm PTFE membrane to remove insoluble carbon/catalyst residues.

• Recrystallization: Allow the filtrate to cool slowly to room temperature, then to 4°C. Collect the precipitate.

• Drying: Vacuum dry at 60°C for 6 hours.

Method A: Solution Growth via Anti-Solvent Diffusion

Objective: To grow high-quality single crystals suitable for Single Crystal X-Ray Diffraction (SC-XRD).

Mechanism: This method relies on the slow diffusion of a "bad" solvent (precipitant) into a "good" solvent containing the solute. The slow mixing creates a metastable region of supersaturation, promoting few nucleation sites and larger crystal size, avoiding the kinetic trapping associated with rapid evaporation.

Experimental Setup (Layering Technique)

• Preparation of Solution:

  • Dissolve 20 mg of purified 2,5-DNFY in 2 mL of Tetrahydrofuran (THF) or Dichloromethane (DCM) in a narrow scintillation vial (inner diameter ~1 cm).

  • Ensure the solution is concentrated but not saturated (approx. 80% saturation). Filter if necessary.

• Layering:

  • Carefully layer 3 mL of Hexane (if using DCM) or Methanol (if using THF) on top of the dense solute solution.

  • Technique Tip: Use a glass syringe and dispense the anti-solvent slowly down the side of the vial to prevent turbulent mixing. A sharp interface must be visible.

• Incubation:

  • Seal the vial tightly with Parafilm to prevent solvent evaporation.

  • Place the vial in a vibration-free environment at constant temperature (20°C).

  • Duration: 3–7 days.

• Harvesting:

  • Crystals will form at the interface or on the vial walls.

  • Extract crystals using a glass capillary; do not use metal tweezers (risk of scratching/shattering).

Visualization of Diffusion Workflow:

Figure 1: Logic flow for Anti-Solvent Diffusion. The critical step is the stable interface formation.

Method B: Physical Vapor Transport (PVT)[1]

Objective: To obtain ultra-pure crystals for organic field-effect transistors (OFETs) or charge transport measurements.

Mechanism: PVT utilizes the sublimation of the material in a thermal gradient. Impurities with different volatility are separated, and the slow deposition rate allows molecules to self-assemble into their thermodynamically most stable polymorph with minimal defects.[1]

Experimental Setup

• Source Material: Place 50 mg of pre-purified 2,5-DNFY powder into a quartz boat.

• Reactor: Insert the boat into the "Source Zone" of a horizontal tube furnace equipped with a quartz tube.

• Carrier Gas: Purge the system with high-purity Argon (99.999%) for 1 hour. Set flow rate to 20–50 sccm.

• Temperature Gradient:

  • Source Zone: Heat to 220°C – 260°C (Note: This must be determined via TGA; start lower and ramp up). The material should sublime, not boil.

  • Crystal Growth Zone: Maintain a natural gradient where the temperature drops to 150°C – 180°C downstream.

• Growth Cycle:

  • Ramp rate: 5°C/min.

  • Dwell time: 12–24 hours.

  • Cooling: 1°C/min to room temperature (crucial to prevent thermal shock cracking).[1]

• Harvesting:

  • Plate-like crystals will form on the inner walls of the quartz tube in the growth zone.

Visualization of PVT Workflow:

Figure 2: Physical Vapor Transport (PVT) thermal gradient workflow.[1]

Characterization & Validation Protocol

To ensure scientific integrity, the grown crystals must be validated against the following criteria:

• Single Crystal XRD:

  • Confirm the isomer identity (2,5- vs 2,7- substitution) and packing motif.

  • Expected Outcome: Triclinic or Monoclinic system, typical for planar fluorene derivatives.

• Thermogravimetric Analysis (TGA):

  • Verify solvent-free nature.[1] A sharp weight loss onset >280°C indicates a solvent-free crystal.[1] Gradual weight loss <150°C indicates trapped solvent (solvate formation).[1]

• UV-Vis Spectroscopy:

  • Dissolve a crystal in MeCN. The absorption spectrum should match the synthesized standard, confirming no thermal decomposition occurred during PVT.

Troubleshooting

• Problem: Crystals are too small/needle-like.

  • Cause: Nucleation was too fast.

  • Fix: In Method A, reduce the concentration of the starting solution or cool the setup to 4°C to slow diffusion.

• Problem: Material decomposes during PVT.

  • Cause: Source temperature too high or oxygen leak.

  • Fix: Lower source T by 20°C; ensure system is vacuum-tight and Ar purge is sufficient.[1]

References

• Synthesis and Properties of Fluorene Acceptors

  • Context: Establishes the synthesis and baseline properties of dicyanomethylene-nitrofluorene deriv
  • Source: Mukherjee, S., et al. "Charge Transfer Dynamics in Donor–Acceptor Complexes between a Conjugated Polymer and Fluorene Acceptors." Journal of Physical Chemistry C, 2012.

  • [1]

• Crystal Growth of Organic Semiconductors

  • Context: Defines the PVT methodology for planar organic molecules.
  • Source: Kloc, C., & Laudise, R. A. "Growth of organic semiconductor crystals." Journal of Crystal Growth, 1998.

  • [1]

• Polymorphism in Fluorene Derivatives: Context: Discusses the impact of solvent choice on crystal packing of fluorene-based acceptors. Source: Bernstein, J. "Polymorphism in Molecular Crystals." Oxford University Press, 2002. (General Reference for Protocol Design).

• Structural Isomerism (2,7- vs 2,5-)

  • Context: Differenti

  • Source: NIST Chemistry WebBook, "9H-Fluoren-9-one, 2,7-dinitro-".[1]

  • [1]

Sources

• 1. (2,4,7-Trinitrofluoren-9-ylidene)malonitrile | C16H5N5O6 | CID 70894 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Technical Guide to Doping Organic Semiconductors with (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

Introduction: The Critical Role of p-Doping in Organic Electronics

The controlled introduction of impurities, or doping, is a cornerstone of semiconductor technology, enabling the precise tuning of electronic properties. In the realm of organic semiconductors, doping is equally crucial for enhancing device performance by increasing charge carrier density and reducing contact resistance at electrode interfaces. This guide focuses on p-type doping, a process that introduces holes into the highest occupied molecular orbital (HOMO) of an organic semiconductor, thereby increasing its conductivity. This is typically achieved by incorporating a small amount of an electron-accepting molecule (a p-dopant) into the semiconductor host material.

An effective p-dopant must possess a high electron affinity, corresponding to a low-lying lowest unoccupied molecular orbital (LUMO). This energetic alignment facilitates the transfer of an electron from the HOMO of the semiconductor to the LUMO of the dopant, creating a mobile hole on the semiconductor and a localized anion on the dopant molecule.

This application note introduces (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile , a promising p-type dopant for a wide range of organic semiconductors. Its molecular structure, featuring a fluorene core functionalized with two strongly electron-withdrawing nitro groups and a dicyanomethylene group, is designed to create a molecule with a very high electron affinity. While extensive experimental data for this specific molecule is not yet widely published, its structural similarity to other high-performance p-dopants suggests its potential for achieving significant enhancements in the conductivity of organic semiconducting materials.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, application, and characterization of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile as a p-type dopant. We will cover detailed protocols for its synthesis, its incorporation into organic semiconductor thin films via both solution processing and vacuum thermal evaporation, and the essential characterization techniques to verify successful doping.

Dopant Profile: (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

Property	Value	Source/Estimation
Molecular Formula	C₁₆H₆N₄O₄	-
Molecular Weight	318.24 g/mol	-
CAS Number	15538-90-6	[1]
Appearance	Expected to be a crystalline solid	Analogy
LUMO Energy Level	Estimated: -5.3 to -5.7 eV	Analogy to F4TCNQ and F6-TCNNQ[2][3]
Electron Affinity	Estimated: 5.3 to 5.7 eV	Analogy to F4TCNQ and F6-TCNNQ[2][3]

Rationale for Electronic Property Estimation: The electron affinity of a p-dopant is a critical parameter for predicting its doping efficacy. For successful p-doping via integer charge transfer, the LUMO of the dopant should be energetically close to or below the HOMO of the organic semiconductor. Well-known strong p-dopants like 2,3,5,6-tetrafluoro-7,7,8,8-tetracyanoquinodimethane (F4TCNQ) and 2,2′-(perfluoronaphthalene-2,6-diylidene)dimalononitrile (F6-TCNNQ) have experimentally determined electron affinities of approximately 5.2 eV and 5.6 eV, respectively.[2][3] The presence of two nitro groups, which are powerful electron-withdrawing substituents, combined with the dicyanomethylene group on the fluorene core, is expected to result in a similarly high electron affinity for (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile. Therefore, an estimated electron affinity in the range of 5.3 to 5.7 eV is a scientifically reasonable starting point for experimental design.

Synthesis Protocol: (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

The synthesis of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile can be achieved through a Knoevenagel condensation reaction between 2,5-dinitro-9-fluorenone and malononitrile. This reaction is a well-established method for forming carbon-carbon double bonds between an active methylene compound and a carbonyl group.[4][5]

Reaction Scheme:

Materials and Reagents:

• 2,5-dinitro-9-fluorenone

• Malononitrile

• Piperidine (or another suitable basic catalyst)

• Ethanol (or another suitable solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1.0 equivalent of 2,5-dinitro-9-fluorenone in a minimal amount of a suitable solvent like ethanol.

• Addition of Reagents: Add 1.1 equivalents of malononitrile to the solution.

• Catalyst Addition: Add a catalytic amount (e.g., a few drops) of piperidine to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature, followed by cooling in an ice bath to promote precipitation of the product.

• Purification: Collect the solid product by vacuum filtration through a Büchner funnel and wash with cold ethanol to remove unreacted starting materials and impurities. The product can be further purified by recrystallization from a suitable solvent.

• Drying: Dry the purified (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile under vacuum.

Doping Protocols

Two primary methods for incorporating molecular dopants into organic semiconductor thin films are solution processing and vacuum thermal evaporation. The choice of method depends on the solubility of the materials and the desired film morphology.

Protocol 1: Solution-Based Doping

This protocol describes the co-solution method, where the organic semiconductor and the dopant are dissolved in a common solvent and then deposited as a thin film.

Model System: Poly(3-hexylthiophene-2,5-diyl) (P3HT) as the organic semiconductor.

Materials and Reagents:

• (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

• Regioregular P3HT

• High-purity solvent (e.g., chlorobenzene, chloroform, or toluene)

• Substrates (e.g., glass, silicon wafers)

• Ultrasonic bath

• Spin coater

• Hot plate

Procedure:

• Solution Preparation:

  • Prepare a stock solution of P3HT in the chosen solvent (e.g., 10 mg/mL).

  • Prepare a stock solution of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile in the same solvent (e.g., 1 mg/mL).

  • Use an ultrasonic bath to ensure complete dissolution of both materials.

• Doping Concentration: Prepare a series of solutions with varying doping concentrations (e.g., 0.5%, 1%, 2%, 5% molar ratio of dopant to P3HT monomer units) by mixing the appropriate volumes of the stock solutions.

• Substrate Preparation: Thoroughly clean the substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates with a stream of nitrogen.

• Film Deposition:

  • Place a substrate on the spin coater chuck.

  • Dispense a controlled volume of the doped P3HT solution onto the substrate.

  • Spin-coat the film at a desired speed (e.g., 1500 rpm for 60 seconds) to achieve the target thickness.

• Annealing: Transfer the coated substrates to a hot plate in an inert atmosphere (e.g., a nitrogen-filled glovebox) and anneal at a temperature appropriate for P3HT (e.g., 120 °C) for a specified time (e.g., 10 minutes) to remove residual solvent and improve film morphology.

Causality Behind Experimental Choices:

• Solvent Selection: The choice of solvent is critical for ensuring both the semiconductor and dopant are fully dissolved and for controlling the resulting film morphology.

• Doping Concentration: A range of concentrations is necessary to study the effect of doping on the material's properties and to identify the optimal doping level.

• Annealing: This step is crucial for removing trapped solvent, which can act as charge traps, and for promoting the self-organization of the polymer chains, which can enhance charge transport.

Protocol 2: Vacuum Thermal Evaporation

This protocol describes the co-evaporation method, where the organic semiconductor and the dopant are sublimated from separate sources in a high-vacuum chamber and deposited simultaneously onto a substrate.

Model System: Pentacene as the organic semiconductor.

Materials and Reagents:

• (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

• High-purity pentacene

• Substrates (e.g., glass, silicon wafers with a dielectric layer)

• High-vacuum deposition system equipped with multiple thermal evaporation sources and quartz crystal microbalances (QCMs)

Procedure:

• Source Preparation:

  • Load (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile into one thermal evaporation source (e.g., a resistively heated boat).

  • Load pentacene into a separate thermal evaporation source.

• Substrate Mounting: Mount the cleaned substrates in the deposition chamber.

• Vacuum: Evacuate the chamber to a high vacuum (e.g., < 1 x 10⁻⁶ Torr) to ensure a long mean free path for the evaporated molecules and to minimize contamination.

• Deposition:

  • Heat the pentacene source to achieve a stable deposition rate (e.g., 0.5 Å/s), monitored by a dedicated QCM.

  • Simultaneously, heat the dopant source to achieve the desired doping ratio. The dopant deposition rate will be significantly lower (e.g., calculated to achieve a 1% molar ratio based on the relative densities and molecular weights of the two materials).

  • Open the shutters to co-deposit the doped pentacene film onto the substrates to the desired thickness.

• Cooling: Allow the substrates to cool to room temperature in a vacuum before venting the chamber.

Causality Behind Experimental Choices:

• High Vacuum: Essential to prevent oxidation of the materials during heating and to ensure directional deposition.

• Independent Sources and QCMs: Crucial for precise and independent control over the deposition rates of the host and dopant materials, allowing for accurate control of the doping concentration.

Characterization Protocols and Data Interpretation

To confirm successful p-doping and to quantify its effect on the electronic properties of the organic semiconductor, a combination of spectroscopic and electrical characterization techniques should be employed.

UV-Vis-NIR Absorption Spectroscopy

Purpose: To observe the electronic signatures of charge transfer between the semiconductor and the dopant.

Protocol:

• Measure the absorption spectra of the undoped and doped thin films over a wide spectral range (e.g., 300-2500 nm).

Expected Results and Interpretation:

• Undoped Film: The spectrum will show the characteristic absorption of the neutral organic semiconductor. For P3HT, this includes a main absorption peak around 500-600 nm.

• Doped Film: Successful p-doping will result in the appearance of new absorption features at lower energies (in the near-infrared region). These new peaks correspond to the formation of polarons (radical cations) on the semiconductor backbone. The intensity of these polaron peaks should increase with increasing dopant concentration.

Ultraviolet Photoelectron Spectroscopy (UPS)

Purpose: To measure the work function of the film and the position of the HOMO level relative to the Fermi level.

Protocol:

• Introduce the undoped and doped films into an ultra-high vacuum (UHV) analysis chamber.

• Irradiate the sample with a UV light source (e.g., He I, 21.22 eV).

• Measure the kinetic energy of the emitted photoelectrons.

Expected Results and Interpretation:

• Work Function: The work function of the doped film is expected to increase compared to the undoped film. This is because the p-doping process lowers the Fermi level, moving it closer to the HOMO level.

• HOMO Level: The binding energy of the HOMO onset will decrease in the doped film, indicating that the Fermi level has shifted closer to the HOMO. This is a direct confirmation of p-type doping.

Electrical Conductivity Measurements

Purpose: To quantify the increase in the electrical conductivity of the organic semiconductor film upon doping.

Protocol:

• Fabricate a four-point probe or a field-effect transistor (FET) structure with the undoped and doped films.

• Measure the current-voltage (I-V) characteristics of the devices.

Expected Results and Interpretation:

• The electrical conductivity of the doped films should be significantly higher (by several orders of magnitude) than that of the undoped film.

• The conductivity should generally increase with increasing dopant concentration, although at very high concentrations, it may decrease due to increased disorder.

Visualizations

Doping Mechanism

Caption: p-Doping via Integer Charge Transfer.

Solution Doping Workflow

Caption: Vacuum Co-Evaporation Doping Process.

References

• Koech, F. K. et al. Synthesis and Application of 1,3,4,5,7,8-Hexafluorotetracyanonaphthoquinodimethane (F6-TNAP): A Conductivity Dopant for Organic Light-Emitting Devices. Chem. Mater.22 , 3926–3932 (2010). Available at: [Link]

• Zhang, F. & Kahn, A. Investigation of the High Electron Affinity Molecular Dopant F6-TCNNQ for Hole-Transport Materials. Adv. Funct. Mater.28 , 1703780 (2018). Available at: [Link]

• Baghgar, M. et al. Properties and mechanisms of iodine doped of P3HT and P3HT/PCBM composites. Mater. Res. Express5 , 065512 (2018). Available at: [Link]

• Ayzner, A. L. et al. Spectroscopic studies of dopant-induced conformational changes in poly(3-hexylthiophene) thin films. MRS Commun.7 , 636–642 (2017). Available at: [Link]

• Lüssem, B. Beyond 100% doping efficiency. Nat. Mater.18 , 426–427 (2019). Available at: [Link]

• Peterson, K. A. et al. Doping molecular organic semiconductors by diffusion from the vapor phase. J. Mater. Chem. C8 , 11953–11961 (2020). Available at: [Link]

• Schlesinger, R. et al. Molecular Doping in the Organic Semiconductor Diindenoperylene: Insights from Many-Body Perturbation Theory. J. Phys. Chem. C127 , 16643–16651 (2023). Available at: [Link]

• Fiveable. Nitro Group Definition. Available at: [Link]

• Truzzi, C. et al. Photophysics of pentacene-doped picene thin films. arXiv [cond-mat.mtrl-sci] (2018). Available at: [Link]

• McDonald, O. Growth and characterisation of pentacene thin films on clean and modified metal surfaces. PhD Thesis, Dublin City University (2006). Available at: [Link]

• Estabraq, T. Synthesis, Characterization and Functionalization of P3HT-CNT Nanocomposite Thin Films with Doped Ag2O. NeuroQuantology20 , 409-417 (2022). Available at: [Link]

• Chan, C. et al. Optical spectroscopy of the pentacene doped micron films. Sci. Rep.7 , 13353 (2017). Available at: [Link]

• Glaudell, A. M. et al. Thermoelectric Properties of Poly(3-hexylthiophene) (P3HT) Doped with 2,3,5,6-Tetrafluoro-7,7,8,8-tetracyanoquinodimethane (F4TCNQ) by Vapor-Phase Infiltration. Chem. Mater.30 , 1313–1320 (2018). Available at: [Link]

• Yusoff, A. R. B. M. et al. Review of the Common Deposition Methods of Thin-Film Pentacene, Its Derivatives, and Their Performance. Polymers14 , 1039 (2022). Available at: [Link]

• McMahon, T. B. & Kebarle, P. Electron affinities of substituted nitrobenzenes. Can. J. Chem.63 , 3168–3176 (1985). Available at: [Link]

• Jacobs, I. E. et al. Enhanced Electrical Conductivity of Molecularly p-Doped Poly(3-hexylthiophene) through Understanding the Correlation with Solid-State Order. ACS Appl. Mater. Interfaces9 , 38199–38208 (2017). Available at: [Link]

• Pearson+. The nitro group directs electrophilic aromatic substitution to the meta position. Available at: [Link]

• Park, S. Y. et al. Synthesis and Photophysical Study of 2′-Deoxyuridines Labeled with Fluorene Derivatives. Molecules17 , 12054–12063 (2012). Available at: [Link]

• Belfield, K. D. et al. New Two-Photon Absorbing Fluorene Derivatives: Synthesis and Nonlinear Optical Characterization. Org. Lett.1 , 1575–1578 (1999). Available at: [Link]

• El-Ghayoury, A. et al. Comparison of the calculated energy levels of 2,7-dicyanofluorene CN 1 and 2,7-dithiofluorene. ResearchGate (2011). Available at: [Link]

• van der Lubbe, S. C. C. et al. How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital theory and Voronoi deformation density analysis. Phys. Chem. Chem. Phys.18 , 29555–29565 (2016). Available at: [Link]

• Meshram, J. & Juwarkar, A. Novel Methods of Knoevenagel Condensation. Int. J. Eng. Res. Technol.6 , (2017). Available at: [Link]

• Lashgari, N. et al. Knoevenagel condensation of isatins with malononitrile/ethyl cyanoacetate in the presence of sulfonic acid functionalized silica (SBA-Pr-SO3H) as a new nano-reactor. Eur. J. Chem.3 , 310–313 (2012). Available at: [Link]

• Lima, J. C. et al. Knoevenagel Condensation Reactions of Cyano Malononitrile-Derivatives Under Microwave Radiation. Curr. Org. Chem.22 , 1806–1816 (2018). Available at: [Link]

• Li, J. et al. Fluorescence Enhancement of Dicyanomethylene-4H-Pyran Derivatives in Solid State for Visualization of Latent Fingerprints. Front. Chem.10 , 928373 (2022). Available at: [Link]

• Pap, J. et al. Crystal Structures of 9,9-Disubstituted Fluorene Derivatives Bearing Methyl, Hydroxymethyl or Pyridinylmethyl Groups. Molbank2023 , M1756 (2023). Available at: [Link]

• Belfield, K. D. et al. Synthesis, Characterization, and Optical Properties of New Two-Photon-Absorbing Fluorene Derivatives. Chem. Mater.16 , 4634–4641 (2004). Available at: [Link]

• Rajkumar, S. et al. Malononitrile: A Versatile Active Methylene Group. Int. Lett. Chem. Phys. Astron.54 , 122–141 (2015). Available at: [Link]

• Gudeika, D. et al. Functionalization of 9-(Dicyanomethylene)fluorene Derivatives with Substituted Acetylenes. Molecules24 , 357 (2019). Available at: [Link]

• Al-Ghamdi, A. A. et al. The charge transport properties of dicyanomethylene-functionalised violanthrone derivatives. RSC Adv.12 , 28721–28727 (2022). Available at: [Link]

• El-Sayed, M. Y. et al. Fluorene Derivatives with Multi-addressable Properties: Synthesis, Characterization, and Reactivity. J. Oleo Sci.68 , 1017–1026 (2019). Available at: [Link]

• Reddit. Knoevenagel condensation with Malonitrile (pKas and deprotonation). Available at: [Link]

• Ziarani, G. M. et al. Knoevenagel condensation of isatins with malononitrile/ethyl cyanoacetate in the presence of sulfonic acid functionalized silica (SBA-Pr-SO3H) as a new nano-reactor. Eur. J. Chem.3 , 310-313 (2012). Available at: [Link]

• de Oliveira, K. T. et al. Knoevenagel Condensation Reactions of Cyano Malononitrile-Derivatives Under Microwave Radiation. Curr. Org. Chem.22 , 1806-1816 (2018). Available at: [Link]

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Application Note: Preparation and Characterization of Charge-Transfer Salts Using Fluorene-Based Acceptors

Target Audience: Materials Scientists, Synthetic Chemists, and Optoelectronics Researchers Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

Fluorene-based electron acceptors are foundational building blocks in the synthesis of organic charge-transfer (CT) salts and molecular conductors. By pairing electron-rich donors—such as tetrathiafulvalene (TTF)—with highly electron-deficient fluorene derivatives, researchers can engineer supramolecular architectures with tunable optoelectronic, magnetic, and conductive properties [1]. This application note provides a comprehensive, self-validating framework for the rational design, synthesis, and characterization of fluorene-based CT salts, moving beyond basic procedures to explain the thermodynamic and structural causality behind each experimental choice.

Mechanistic Causality: The Role of the Fluorene Core

The formation of a CT salt is not a simple precipitation; it is a thermodynamically driven self-assembly process dictated by the energy offset between the donor's Highest Occupied Molecular Orbital (HOMO) and the acceptor's Lowest Unoccupied Molecular Orbital (LUMO) [3].

Fluorene and 9H-fluorenone derivatives are privileged scaffolds for this purpose due to two primary factors:

• Structural Planarity: The rigid, bridged biphenyl system of fluorene enforces a flat

  -conjugated surface. This geometry maximizes face-to-face orbital overlap with planar donors, which is a strict prerequisite for forming the continuous stacking motifs (either mixed or segregated) required for macroscopic charge transport [2].

• Electronic Tunability: The electron affinity (EA) of the fluorene core can be precisely calibrated. Substituting the 9-position with a carbonyl (=O) or a strongly electron-withdrawing dicyanomethylene (=C(CN)2) group deepens the LUMO. Further functionalization of the aromatic rings with nitro (-NO2) or sulfonyl (-SO2R) groups creates potent

  -acceptors capable of extracting partial or full electron density ( ) from the donor [4].

Caption: Donor-acceptor orbital overlap driving charge-transfer complex formation.

Overcoming Steric Hindrance

While adding electron-withdrawing groups increases EA, it introduces a structural trade-off. For example, in 2,4,5,7-tetranitro-9-fluorenone (TENF), the steric clash between the nitro groups at the C4 and C5 positions forces the fluorene nucleus to twist slightly (r.m.s. deviation ~0.080 Å) [2]. Causality: This distortion can disrupt the optimal intermolecular distance (typically ~3.4 Å). Researchers must balance the need for high electron affinity with the geometric requirements of crystal packing.

Quantitative Data: Key Fluorene Acceptors

The following table summarizes the properties of benchmark fluorene-based acceptors used in CT salt preparation.

Acceptor Name	Abbreviation	Key Structural Modification	Reduction Potential ( ) / EA	Typical Donors
2,4,7-Trinitro-9-fluorenone	TNF	9-oxo, three -NO2 groups	Moderate Acceptor	TTF, Anthracene
4,5,7-Trinitro-9H-fluoren-9-one-2-carboxylic acid	C2TNF	2-carboxylic acid substitution	-0.34 V [2]	TTF, TMTTF
2,4,5,7-Tetranitro-9-fluorenone	TENF	9-oxo, four -NO2 groups	Strong Acceptor	TTF
9-Dicyanomethylene-2,4,7-trinitrofluorene	DTF	9-dicyanomethylene substitution	EA 2.5 - 2.6 eV	TTF, Carbazole

Experimental Workflows

The preparation of macroscopic, defect-free CT crystals requires kinetic control over the nucleation process. Rapid precipitation yields amorphous powders with trapped solvent molecules, which act as charge traps and destroy conductivity. The protocols below utilize slow thermodynamic equilibration.

Caption: Step-by-step workflow for the solution-phase growth of fluorene CT salts.

Protocol A: Solution-Phase Co-Crystallization (Slow Evaporation)

This method is optimal for 1:1 D-A complexes like TTF-C2TNF [2].

Reagents & Materials:

• Donor: Tetrathiafulvalene (TTF) (0.034 mmol, ~7 mg)

• Acceptor: C2TNF or TENF (0.034 mmol)

• Solvent: Anhydrous Acetonitrile (

  ) or 1,2-Dichloroethane (DCE). Causality: DCE is often preferred for highly planar systems as its polarity supports the stabilization of the partial ionic state without overly solvating the neutral precursors.

Step-by-Step Procedure:

• Independent Dissolution: Dissolve 0.034 mmol of TTF in 1.5 mL of

  . In a separate vial, dissolve 0.034 mmol of the fluorene acceptor in 2.8 mL of . Ensure complete dissolution via gentle sonication.

• Mixing: Slowly add the donor solution to the acceptor solution dropwise at room temperature.

  • Self-Validation Checkpoint 1: The solution must immediately transition from yellow/orange to deep green or black. This visual shift confirms the emergence of a low-energy CT absorption band in the visible/NIR region [1].

• Controlled Evaporation: Transfer the mixture to a clean, scratch-free test tube. Cover the tube with perforated Parafilm (1-2 pinholes).

• Incubation: Place the tube in a dark, vibration-free environment. Causality: Darkness is mandatory. Many highly conjugated fluorene derivatives and TTF radical cations are susceptible to photo-oxidation, which degrades the

  -system and poisons crystal growth.

• Harvesting: After 4 to 7 days, once the solvent has evaporated, carefully collect the dark green/black crystals using a vacuum filtration setup. Wash with a minimal amount of cold hexanes to remove unreacted starting materials.

Protocol B: Vapor Diffusion Method (For Metastable Polymorphs)

When slow evaporation yields microcrystalline aggregates rather than single crystals suitable for X-ray diffraction, vapor diffusion provides a gentler concentration gradient.

• Preparation: Mix the donor and acceptor in a "good" solvent (e.g., Chlorobenzene or DCE) inside a small inner vial.

• Chamber Setup: Place the inner vial (uncapped) into a larger outer jar containing a "poor" solvent (e.g., Hexane or Diethyl Ether).

• Diffusion: Seal the outer jar. The volatile poor solvent will slowly diffuse into the inner vial over 1-2 weeks, lowering the solubility threshold and inducing highly ordered, defect-free crystallization.

Characterization & Self-Validating Systems

To trust the synthesized material, the degree of charge transfer (

) must be quantified. A CT salt is only useful if is non-zero.

• Vibrational Spectroscopy (IR/Raman): This is the ultimate self-validating tool for fluorene CT salts. The stretching frequency of the functional groups on the acceptor acts as a direct probe for

  .

  • Validation Checkpoint 2: For fluorenone acceptors, monitor the carbonyl (

    ) stretching mode. For dicyanomethylene derivatives, monitor the stretch. As electron density transfers into the acceptor's LUMO (which is anti-bonding with respect to the or bonds), the bond order decreases. A significant shift to lower wavenumbers (e.g., ) compared to the neutral acceptor confirms successful charge transfer [2, 4].

• Electron Paramagnetic Resonance (EPR): If the charge transfer approaches

  , the resulting complex will possess unpaired spins (radical cations/anions). A strong EPR signal with a -value near 2.002-2.007 validates the formation of a paramagnetic zwitterionic or radical ion state [4].

References

• Dmitrii D. Mysyk, Igor F. Perepichka, and Nikolai I. Sokolov. "Electron acceptors of the fluorene series. Part 6.1 Synthesis of 4,5-dinitro-9-X-fluorene-2,7-disulfonic acid derivatives, their charge transfer complexes with anthracene and sensitization of photoconductivity of poly-N-(2,3-epoxypropyl)carbazole." Journal of the Chemical Society, Perkin Transactions 2.
• Salmerón-Valverde, A.; Bernès, S. "Two Closely Related Organic Charge-Transfer Complexes Based on Tetrathiafulvalene and 9H-fluorenone Derivatives. Competition between Hydrogen Bonding and Stacking Interactions." Crystals, 2015.
• Yan, C.; Barlow, S.; Wang, Z.; Yan, H.; Jen, A. K.-Y.; Marder, S. R.; Zhan, X. "Small-Molecule Electron Acceptors for Efficient Non-fullerene Organic Solar Cells." Frontiers in Chemistry, 2018.
• Perepichka, D. F.; Bryce, M. R.; Batsanov, A. S.; Howard, J. A. K.; Cuello, A. O.; Royston, M.; Perepichka, I. F. "The First Tetrathiafulvalene−σ−Polynitrofluorene Diads: Low HOMO−LUMO Gap, Amphoteric Redox Behavior, and Charge Transfer Properties." Organic Letters, 2001.

Application Note: Vacuum Deposition Protocols for Dinitro-Fluorene Derivatives in Organic Electronics

Executive Summary & Mechanistic Principles

Dinitro-fluorene derivatives—most notably 2,7-dinitrofluorene (DNF) and 9-(dicyanomethylene)-2,7-dinitrofluorene (DDNF)—are highly sought-after n-type organic semiconductors. Due to the strong electron-withdrawing nature of their nitro and nitrile functional groups, these molecules exhibit deep Lowest Unoccupied Molecular Orbital (LUMO) levels, making them exceptional electron acceptors in organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and intermolecular charge-transfer complexes[1].

However, fabricating high-performance devices requires pristine thin-film morphology.2 are highly dependent on molecular packing and

- stacking interactions[2]. Physical Vapor Deposition (PVD) via thermal evaporation is the gold standard for depositing these films, but it requires strict thermodynamic control.

The Causality of Vacuum and Temperature: The base pressure must be maintained below

Torr. At this pressure, the mean free path of the sublimed dinitro-fluorene molecules exceeds the source-to-substrate distance (typically 15–20 cm). This prevents gas-phase collisions that cause isotropic scattering, loss of kinetic energy, and amorphous film growth. Furthermore, precise temperature ramping is critical; heating the crucible too rapidly will provide enough activation energy to cleave the delicate bonds before sublimation occurs, leading to film contamination and device failure.

Mechanistic causality between vacuum parameters, sublimation rates, and final film morphology.

Quantitative Sublimation Parameters

To prevent thermal degradation while ensuring a steady deposition rate, researchers must adhere to specific thermodynamic windows. The table below summarizes the optimal vacuum deposition parameters for common dinitro-fluorene derivatives.

Compound	Sublimation Temp (°C)	Base Vacuum (Torr)	Target Deposition Rate (Å/s)	Primary Application
2,7-Dinitrofluorene (DNF)	120 – 150		0.5 – 1.0	OPV Electron Acceptor
9-(Dicyanomethylene)-2,7-dinitrofluorene	160 – 180		0.2 – 0.5	OFET n-type Channel
2,4,7-Trinitro-9-fluorenone (TNF)	140 – 170		0.5 – 1.0	Charge Transfer Complexes

Experimental Workflows & Protocols

Step-by-step experimental workflow for the vacuum deposition of dinitro-fluorene thin films.

Protocol A: Substrate Preparation (Self-Validating)

The orientation of dinitro-fluorene molecules relies heavily on the surface energy of the substrate.

• Ultrasonic Cleaning : Submerge Indium Tin Oxide (ITO)-coated glass substrates sequentially in detergent, deionized water, acetone, and isopropanol. Sonicate each for 15 minutes.

• Drying : Dry under a steady stream of high-purity

  gas.

• Surface Activation : Treat substrates with UV-Ozone for 20 minutes to remove residual organic contaminants and increase surface hydrophilicity.

• Self-Validation Check : Perform a water contact angle measurement. A successful UV-Ozone treatment will yield a contact angle of

  . If the angle is higher, repeat step 3.

Protocol B: Thermal Evaporation (PVD) of 2,7-DinitrofluoreneThe precise control of torsion angles and - stacking interactions during deposition is essential for optimal electronic performance[3].

• Loading : Place 50 mg of high-purity 2,7-dinitrofluorene powder into a tungsten or molybdenum evaporation boat.

• Evacuation : Pump the vacuum chamber down to a base pressure of

  Torr. Do not initiate heating until this pressure is stable to prevent oxidative degradation.

• Pre-Heating : Slowly increase the current to the evaporation boat to reach

  C. Hold for 10 minutes. This outgasses trapped moisture and volatile impurities without subliming the target molecule.

• Sublimation : Gradually increase the temperature to

  C. Monitor the Quartz Crystal Microbalance (QCM).

• Deposition : Once a stable deposition rate of 0.5 Å/s is achieved, open the source shutter. Deposit to a target thickness of 30 nm.

• Self-Validation Check : Compare the acoustic impedance thickness registered by the QCM with post-deposition ellipsometry. A discrepancy

  indicates variable film density, often caused by thermal degradation of the nitro groups in the crucible. Furthermore, a pristine DNF film should appear pale yellow; a brown tint indicates thermal decomposition.

Protocol C: Soft-Landing Ion Beam Deposition (For Fragile Derivatives)For highly complex or thermally fragile derivatives that decompose prior to sublimation, soft-landing electrospray ion beam deposition serves as a viable alternative to traditional vacuum thermal evaporation[4].

• Ionization : Dissolve the derivative in a highly volatile solvent (e.g., acetonitrile) and ionize via electrospray ionization (ESI).

• Mass Selection : Pass the intact molecular ions through a quadrupole mass filter in high vacuum to isolate the exact mass of the target dinitro-fluorene.

• Deceleration & Deposition : Decelerate the ion beam to kinetic energies

  eV to ensure a "soft landing" onto the grounded substrate, preserving the molecular integrity of the compound.

References

• Comparative Study of Nitrile-Based Compounds in Organic Semiconductors Source: Benchchem URL
• Advances and Challenges in Organic Electronics Source: MDPI URL
• Mobility Selective Ion Soft-Landing and Characterization Enabled Using Structures for Lossless Ion Manipulation Source: ResearchGate URL
• Engineering Boronsubphthalocyanine for Organic Electronic Applications Source: Scholaris URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi-res.com [mdpi-res.com]

Application Notes and Protocols for the Utilization of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile in Photovoltaic Devices

Introduction: The Role of Fluorene-Based Non-Fullerene Acceptors in Organic Photovoltaics

Organic solar cells (OSCs) have emerged as a promising renewable energy technology due to their potential for low-cost, flexible, and large-area fabrication.[1][2] At the heart of these devices is the active layer, typically a bulk heterojunction (BHJ) blend of an electron donor and an electron acceptor material.[2] For many years, fullerene derivatives were the dominant electron acceptors. However, their inherent limitations, such as weak absorption in the visible spectrum and limited tunability of energy levels, have driven the development of non-fullerene acceptors (NFAs).[3][4]

NFAs offer significant advantages, including strong and broad absorption spectra, tunable energy levels through molecular design, and often simpler synthesis and purification, leading to potentially lower production costs.[5] Among the various classes of NFAs, molecules based on a fluorene core have shown considerable promise. The fluorene unit provides a rigid and planar backbone, which can facilitate good charge transport properties.[6]

This document provides detailed application notes and protocols for the use of a specific fluorene-based NFA, (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile , in the fabrication and characterization of organic photovoltaic devices. The dinitrile group (propanedinitrile) and the dinitro substitutions on the fluorene core are strong electron-withdrawing moieties, which are expected to result in a low-lying Lowest Unoccupied Molecular Orbital (LUMO) energy level, a desirable characteristic for efficient electron acceptance from a suitable donor polymer. The fluoren-9-ylidene moiety contributes to the extended π-conjugation of the molecule, which is beneficial for light absorption and charge transport.[7]

Material Properties and Characterization

While specific experimental data for (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile is not widely published, its properties can be inferred from closely related fluorene-based acceptors.

Predicted Electronic and Optical Properties

The electronic and optical properties of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile are critical for its function in a photovoltaic device. These properties can be estimated and should be experimentally verified.

Property	Predicted Value	Significance in Photovoltaic Devices
Highest Occupied Molecular Orbital (HOMO)	~ -6.0 eV	Influences the open-circuit voltage (Voc) and should be significantly lower than the donor's HOMO for efficient charge transfer.
Lowest Unoccupied Molecular Orbital (LUMO)	~ -4.0 eV	Must be well-aligned with the donor's LUMO to provide a sufficient driving force for exciton dissociation.
Optical Bandgap (Eg)	~ 2.0 eV	Determines the range of the solar spectrum the material can absorb. A smaller bandgap allows for broader absorption.
Molar Extinction Coefficient	High in the visible region	A high extinction coefficient is desirable for efficient light harvesting in thin active layers.

Material Characterization Protocols

1. UV-Visible Spectroscopy:

• Objective: To determine the absorption spectrum and optical bandgap of the material.

• Protocol:

  • Prepare a dilute solution of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile in a suitable solvent (e.g., chloroform, chlorobenzene).

  • Record the absorption spectrum using a UV-Vis spectrophotometer.

  • To determine the thin-film absorption, spin-coat a solution of the material onto a quartz substrate and record the spectrum.

  • The optical bandgap can be estimated from the onset of absorption in the thin-film spectrum using a Tauc plot.

2. Cyclic Voltammetry (CV):

• Objective: To determine the HOMO and LUMO energy levels.

• Protocol:

  • Dissolve the material in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

  • Use a standard three-electrode setup (working, reference, and counter electrodes).

  • Record the cyclic voltammogram and identify the onset of the oxidation and reduction peaks.

  • The HOMO and LUMO energy levels can be calculated from these potentials relative to the ferrocene/ferrocenium (Fc/Fc+) redox couple.

Fabrication of Photovoltaic Devices: A Step-by-Step Guide

The following protocol describes the fabrication of a conventional bulk heterojunction organic solar cell.

Device Architecture

A typical device architecture is as follows:

ITO / PEDOT:PSS / Donor:Acceptor Active Layer / Ca / Al

Detailed Fabrication Protocol

1. Substrate Cleaning:

• Rationale: A pristine substrate surface is crucial for uniform film formation and good interfacial contact, preventing short circuits and ensuring device reliability.[8]

• Protocol:

  • Sequentially sonicate pre-patterned Indium Tin Oxide (ITO) coated glass substrates in a cleaning solution (e.g., Mucasol), deionized water, acetone, and isopropanol for 15 minutes each.[9]

  • Dry the substrates with a stream of dry nitrogen.

  • Treat the substrates with UV-ozone for 15 minutes to remove organic residues and increase the work function of the ITO.[9][10]

2. Hole Transport Layer (HTL) Deposition:

• Rationale: The HTL facilitates the efficient extraction of holes from the active layer to the anode and blocks electrons. PEDOT:PSS is a commonly used HTL material.[8]

• Protocol:

  • Filter a PEDOT:PSS solution through a 0.45 µm filter.

  • Spin-coat the PEDOT:PSS solution onto the cleaned ITO substrates at 5000-6000 rpm for 30 seconds to achieve a film thickness of 30-40 nm.[8]

  • Anneal the substrates on a hotplate at 150 °C for 10 minutes in a nitrogen-filled glovebox.

3. Active Layer Deposition:

• Rationale: The active layer is where light absorption, exciton generation, and charge separation occur. The morphology of the donor-acceptor blend is critical for device performance.[2]

• Protocol:

  • Prepare a blend solution of a suitable donor polymer (e.g., PTB7-Th) and (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile in a common organic solvent like chlorobenzene or chloroform. The donor:acceptor ratio and total concentration should be optimized (a typical starting point is a 1:1 or 1:1.2 weight ratio and a total concentration of 20-25 mg/mL).

  • Stir the solution overnight at a slightly elevated temperature (e.g., 40-50 °C) to ensure complete dissolution.

  • Filter the solution through a 0.45 µm PTFE filter.

  • Spin-coat the active layer solution onto the PEDOT:PSS layer in a nitrogen-filled glovebox. The spin speed and time should be optimized to achieve the desired film thickness (typically 80-100 nm).

  • Solvent or thermal annealing may be required to optimize the blend morphology. For solvent annealing, the substrate is left in a solvent vapor environment for a specific time. For thermal annealing, the substrate is heated on a hotplate at a specific temperature (e.g., 80-120 °C) for a set duration.[11]

4. Cathode Deposition:

• Rationale: A low work function metal or bilayer is used as the cathode to efficiently extract electrons from the active layer.

• Protocol:

  • Transfer the substrates into a thermal evaporator with a base pressure below 10^-6 Torr.

  • Deposit a thin layer of Calcium (Ca) (~20-30 nm) followed by a thicker layer of Aluminum (Al) (~100 nm). The deposition rate should be carefully controlled.

5. Device Encapsulation:

• Rationale: Organic photovoltaic devices are sensitive to oxygen and moisture, which can degrade their performance and lifetime. Encapsulation is necessary to protect the device.[1]

• Protocol:

  • In a nitrogen-filled glovebox, encapsulate the devices using a UV-curable epoxy and a glass coverslip.

Device Characterization and Performance Evaluation

Current-Voltage (J-V) Characteristics

• Objective: To determine the key performance parameters of the solar cell.

• Protocol:

  • Use a solar simulator with a light intensity of 100 mW/cm² (AM 1.5G) to illuminate the device.

  • Measure the current density as a function of voltage using a source measure unit.

  • From the J-V curve, extract the following parameters:

    • Open-circuit voltage (Voc): The voltage at which the current is zero.

    • Short-circuit current density (Jsc): The current density at zero voltage.

    • Fill factor (FF): A measure of the "squareness" of the J-V curve.

    • Power conversion efficiency (PCE): The overall efficiency of the device, calculated as: PCE = (Voc * Jsc * FF) / Pin, where Pin is the incident light power density.

External Quantum Efficiency (EQE)

• Objective: To determine the ratio of collected charge carriers to incident photons at each wavelength.

• Protocol:

  • Use a dedicated EQE setup with a monochromatic light source.

  • Measure the short-circuit current at different wavelengths.

  • The EQE spectrum provides insights into which material (donor or acceptor) contributes to the photocurrent at different parts of the solar spectrum.

Troubleshooting and Optimization

Issue	Possible Cause(s)	Suggested Solution(s)
Low Jsc	- Poor light absorption - Inefficient charge separation or transport - High series resistance	- Increase active layer thickness (within limits) - Optimize donor:acceptor ratio and morphology through annealing or additives - Ensure good electrical contacts
Low Voc	- Poor energy level alignment between donor and acceptor - High charge recombination	- Choose a donor with a deeper HOMO level - Improve the quality of the interfaces and the active layer morphology
Low FF	- High series resistance - High shunt resistance (leakage current) - Unbalanced charge transport	- Improve the conductivity of the transport layers and electrodes - Optimize the active layer morphology to avoid shorting pathways - Select materials with balanced electron and hole mobilities
Poor Reproducibility	- Inconsistent film thickness or morphology - Contamination	- Precisely control spin-coating parameters and environmental conditions - Maintain a clean fabrication environment

Safety Precautions

• Always work in a well-ventilated area or a fume hood when handling organic solvents.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Exercise caution when working with high temperatures (hotplates) and high voltages (source measure unit).

• Follow standard laboratory procedures for waste disposal.

Conclusion

(2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile represents a promising class of non-fullerene acceptors for organic solar cells. Its strong electron-withdrawing groups and extended conjugation suggest favorable electronic and optical properties for efficient photovoltaic performance. By following the detailed protocols outlined in this document for device fabrication and characterization, researchers can effectively evaluate its potential and contribute to the advancement of organic solar cell technology. Careful optimization of the active layer morphology and device architecture will be key to unlocking the full potential of this and other novel fluorene-based materials.

References

• Recent progress in organic solar cells based on non-fullerene acceptors: m
• Application of Non-Fullerene Acceptors in Organic Solar Cells. Ossila.
• Recent Progress on Stability of Organic Solar Cells Based on Non-Fullerene Acceptors. MDPI.
• Efficient Organic Solar Cells with Non‐Fullerene Acceptors. Scilit.
• Development of fullerene acceptors and the application of non-fullerene acceptors in organic solar cells. Frontiers.
• Organic Solar Cell Fabric
• End-capped group manipulation of fluorene-based small molecule acceptors for efficient organic solar cells. ScienceDirect.
• Fabrication Conditions for Efficient Organic Photovoltaic Cells from Aqueous Dispersions of Nanoparticles.
• A comparative study of a fluorene-based non-fullerene electron acceptor and PC61BM in an organic solar cell at a quantum chemical level. RSC Publishing.
• Synthesis and characterization of new donor-acceptor type copolymers based on fluorene derivatives for photovoltaic solar cells. PubMed.
• Fabrication of Organic Photovoltaic Devices. AZoNano.
• Theoretical design and prediction of novel fluorene-based non-fullerene acceptors for environmentally friendly organic solar cell. Arabian Journal of Chemistry.
• Layer-by-layer fabrication of organic photovoltaic devices: material selection and processing conditions. RSC Publishing.
• Layer-by-layer fabrication of organic photovoltaic devices: material selection and processing conditions.
• Synthesis and application of Fluorene-based non-fused-ring acceptors for organic solar cells. Graz University of Technology.
• Fluorene and fluorenone-based molecules as electron transporting SAMs for photovoltaic devices.
• Inducing molecular orientation in solution-processed thin films of fluorene-bithiophene-based copolymer: thermal annealing vs. solvent additive. PMC.
• Fluorene- and fluorenone-based molecules as electron-transporting SAMs for photovoltaic devices. RSC Publishing.
• Fluorene- and fluorenone-based molecules as electron-transporting SAMs for photovoltaic devices. PMC.
• Fluoren-9-ylidene-Based Dyes for Dye-Sensitized Solar Cells. UTEP.
• Fluorene- and fluorenone-based molecules as electron-transporting SAMs for photovoltaic devices.
• (2,4,7-Trinitrofluoren-9-ylidene)malonitrile | C16H5N5O6 | CID 70894. PubChem.
• 2-(2,7-Dinitro-9H-fluoren-9-ylidene)propanedinitrile. Echemi.
• Selectively Absorbing Small-Molecule Solar Cells for Self-Powered Electrochromic Windows.
• Propanedinitrile, (2,4,5-trinitro-9H-fluoren-9-ylidene)-. Moshang Chemical.
• Organic dyes containing fluoren-9-ylidene chromophores for efficient dye-sensitized solar cells.
• 9-arylidene-9H-fluorene-containing polymers for high efficiency polymer solar cells. PubMed.
• University of Groningen Fluorene-Based Multicomponent Reactions. University of Groningen.
• The Effect of Conjugated Nitrile Structures as Acceptor Moieties on the Photovoltaic Properties of Dye-Sensitized Solar Cells: DFT and TD-DFT Investig
• Theoretical Investigation for the Optoelectronic Properties of Pyridyl-Fuoren-9 for Usage as Dye-Sensitized Solar Cells. Chemical Methodologies.
• Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)
• Near Infrared dyes for Photovoltaics, Green Photonics and Biological Applic
• Organic dyes containing fluoren-9-ylidene chromophores for efficient dye-sensitized solar cells.
• Two polymorphs of fluoren-9-ylidene malononitrile.
• Chemical Properties of 9H-Fluorene, 9-(9H-fluoren-9-ylidene)- (CAS 746-47-4). Cheméo.
• Asymmetric Donor–Acceptor 2,7-Disubstituted Fluorenes and Their 9-Diazoderivatives: Synthesis, Optical Spectra and Photolysis. MDPI.
• Compounds Derived from 9,9‐Dialkylfluorenes: Syntheses, Crystal Structures and Initial Binding Studies (Part II). PMC.

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recrystallization solvents for (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile purification

An Application Note and Protocol for the Purification of (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile via Recrystallization

Authored by: A Senior Application Scientist

Abstract

(2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile is a highly functionalized fluorene derivative with significant potential as an electron-acceptor material in organic electronics. The synthesis of this compound often yields a crude product containing impurities such as unreacted starting materials, side-products, and colored contaminants. Achieving high purity is paramount for its application in materials science and drug development, as impurities can drastically alter electronic properties and biological activity. This document provides a comprehensive guide for researchers to develop a robust and efficient purification protocol for (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile using recrystallization. It moves beyond a single prescribed method, instead offering a systematic approach to solvent screening and protocol optimization, thereby empowering scientists to achieve the highest possible purity for their specific sample.

The Imperative for Purity: Understanding Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds.[1][2] The fundamental principle lies in the differential solubility of a compound in a given solvent at different temperatures.[3] An ideal recrystallization process involves dissolving the impure compound in a minimum amount of a suitable hot solvent to create a saturated solution.[4] As this solution cools, the solubility of the target compound decreases, leading to the formation of a crystalline lattice. The organized nature of crystal growth tends to exclude impurity molecules, which remain dissolved in the cold solvent (the "mother liquor").[5] The subsequent collection of these crystals by filtration yields a product of significantly higher purity.

The success of this technique is almost entirely dependent on the choice of solvent. For a molecule with the structural complexity of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile—featuring a large, somewhat nonpolar fluorene core functionalized with highly polar dinitro and dicyano groups—solvent selection is not trivial. This guide provides the foundational principles and a practical workflow to identify the optimal solvent or solvent system.

Causality in Solvent Selection: A Systematic Screening Approach

An ideal recrystallization solvent should exhibit the following characteristics[6][7]:

• High Solvating Power for the Target Compound at Elevated Temperatures: The compound should be readily soluble in the boiling solvent.

• Low Solvating Power for the Target Compound at Low Temperatures: The compound should be sparingly soluble or insoluble in the cold solvent to ensure good recovery.

• Favorable Solubility Profile for Impurities: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).

• Chemical Inertness: The solvent must not react with the compound.

• Appropriate Boiling Point: The boiling point should be high enough to provide a sufficient solubility differential, but low enough for easy removal from the purified crystals.

• Production of High-Quality Crystals: The solvent should facilitate the growth of well-formed crystals upon cooling.[6]

Given the mixed polarity of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile, a range of solvents should be tested. The parent compound, fluorene-9-malononitrile, can be recrystallized from ethanol, suggesting that polar solvents are a good starting point.[8][9] The addition of two nitro groups increases the polarity, which will influence the optimal choice.

Protocol 1: Small-Scale Solvent Screening

This protocol allows for the rapid assessment of multiple solvents using minimal amounts of the crude product.

Methodology:

• Place a small amount (approx. 10-20 mg) of crude (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile into several small test tubes.

• To each tube, add a candidate solvent dropwise at room temperature, agitating after each addition. Observe and record the solubility. An ideal solvent will not dissolve the compound at this stage.

• If the compound is insoluble at room temperature, gently heat the test tube in a water or sand bath towards the solvent's boiling point. Continue to add the solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used.

• Allow the hot, clear solution to cool slowly to room temperature, and then place it in an ice-water bath for 15-20 minutes.[10]

• Observe the quantity and quality of the crystals that form. Abundant, well-formed crystals indicate a promising solvent.

• Record all observations in a table similar to the one below.

Data Presentation: Candidate Solvents for Screening

Solvent	Boiling Point (°C)	Polarity	Solubility at Room Temp.	Solubility at Boiling Temp.	Crystal Formation on Cooling	Notes
Alcohols
Ethanol	78	Polar Protic	Good starting point based on parent compound.[8][9]
Isopropanol	82	Polar Protic
Ketones
Acetone	56	Polar Aprotic	Often a powerful solvent.[11]
Esters
Ethyl Acetate	77	Mid-Polarity
Nitriles
Acetonitrile	82	Polar Aprotic	May be effective due to dinitrile group.[11][12]
Acids
Glacial Acetic Acid	118	Polar Protic	Effective for related trinitrofluorenone.[13]
Halogenated
Dichloromethane	40	Mid-Polarity	Likely a "good" solvent for a two-solvent system.
Aromatics
Toluene	111	Nonpolar	May dissolve the fluorene core.
Anti-Solvents
Hexane / Heptane	69 / 98	Nonpolar	For use in two-solvent systems.
Water	100	Polar Protic	For use in two-solvent systems.

Experimental Workflows: From Crude Solid to Purified Crystals

Based on the results of the solvent screening, select the most promising solvent or solvent pair and proceed with one of the following detailed protocols.

Workflow Visualization: Solvent Selection Logic

The following diagram illustrates the decision-making process for choosing an appropriate recrystallization method based on the screening results.

Caption: Decision tree for selecting a recrystallization method.

Protocol 2: Single-Solvent Recrystallization

Applicability: Use when a single solvent demonstrates high solubility for the compound when hot and low solubility when cold.

Methodology:

• Dissolution: Place the crude (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile in an Erlenmeyer flask with a stir bar. Add the chosen solvent in small portions, heating the mixture to a gentle boil with stirring.[7] Continue adding the solvent until the solid is completely dissolved. Causality Note: Using the minimum amount of hot solvent is crucial for maximizing the yield upon cooling.[4]

• Decolorization (Optional): If the solution is highly colored from impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal.[6] Boil the solution for a few minutes. Causality Note: Charcoal has a high surface area that adsorbs colored impurities.[10] It must be removed before crystallization.

• Hot Filtration (Optional): If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration.[10] Use a pre-heated funnel and fluted filter paper to filter the hot solution into a clean, pre-warmed Erlenmeyer flask. Causality Note: Pre-heating the apparatus prevents premature crystallization of the product in the funnel.

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Causality Note: Slow cooling promotes the formation of larger, purer crystals. Rapid cooling can trap impurities.[1]

• Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[5]

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[3]

• Washing: Wash the crystals in the funnel with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[4]

• Drying: Allow air to be pulled through the crystals on the filter for 15-20 minutes to partially dry them. Then, transfer the crystals to a watch glass and dry to a constant weight, preferably in a vacuum oven.

Protocol 3: Two-Solvent (Mixed-Solvent) Recrystallization

Applicability: Use when no single solvent is ideal, but a pair of miscible solvents—one in which the compound is highly soluble (the "good" solvent) and one in which it is insoluble (the "poor" or "anti-solvent")—can be used.[7]

Methodology:

• Dissolution: Dissolve the crude product in the minimum amount of the hot "good" solvent, as described in Protocol 2, Step 1.

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise with constant swirling. Continue adding until the solution becomes faintly and persistently cloudy (turbid). This indicates the saturation point has been reached and precipitation is beginning.[6]

• Re-dissolution: Add a few more drops of the hot "good" solvent until the cloudiness just disappears, resulting in a clear, saturated solution.

• Crystallization, Collection, and Drying: Follow steps 4 through 8 from Protocol 2. For the washing step (Step 7), use a cold mixture of the two solvents in the same proportion as the final crystallization mixture.

Workflow Visualization: General Recrystallization Process

Caption: Step-by-step workflow for a typical recrystallization.

Troubleshooting Common Recrystallization Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No Crystals Form	Too much solvent was used; solution is not saturated.	Boil off some of the solvent to concentrate the solution and try cooling again. If that fails, an anti-solvent may be needed.
The compound is very soluble even in cold solvent.	Try a different, less effective solvent. Use a two-solvent system.
"Oiling Out"	The boiling point of the solvent is higher than the melting point of the solute; the solution is cooling too rapidly; the solution is supersaturated.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. Seeding with a pure crystal can help.
Poor Recovery	Too much solvent was used; compound has significant solubility in cold solvent; crystals were washed with too much cold solvent.	Use the minimum amount of solvent. Ensure thorough cooling in an ice bath. Wash crystals with a minimal volume of ice-cold solvent.
Colored Product	Colored impurities were not fully removed.	Add activated charcoal to the hot solution before filtration (Protocol 2, Step 2). A second recrystallization may be necessary.

Conclusion

The purification of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile by recrystallization is a critical step in obtaining material suitable for high-performance applications. There is no universal solvent for this process. However, by employing the systematic screening protocol and the detailed workflows provided in this guide, researchers can efficiently identify an optimal solvent or solvent system. This methodical approach, grounded in the principles of solubility and crystal growth, ensures a reproducible and effective purification, leading to a final product of high purity and quality.

References

• Recrystallization. (n.d.). Amrita Vishwa Vidyapeetham Virtual Lab. Retrieved from [Link]

• Nichols, L. (2021). Recrystallization. Chemistry LibreTexts. Retrieved from [Link]

• Recrystallization, filtration and melting point. (n.d.). University of Toronto Scarborough. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Recrystallization using mixed solvents. (n.d.). University of Technology, Iraq. Retrieved from [Link]

• Douglass, D. C. (1952). Purification of dinitro compounds (U.S. Patent No. 2,580,742). U.S. Patent and Trademark Office.

• Recrystallization. (2023, January 29). Chemistry LibreTexts. Retrieved from [Link]

• Bartolo, N. D., Robson, R. N., Witt, C. H., & Woerpel, K. A. (2018). Preparation of Radical Clocks Bearing Carbonyl Groups: Synthesis of N-Methoxy-N-methylspiro[cyclopropane-1,9'-fluorene]-2-carboxamide. Organic Syntheses, 95, 353-372. Retrieved from [Link]

• Recrystallization with two solvents. (2019, December 18). Reddit. Retrieved from [Link]

• Kitagawa, M., & Yagi, Y. (1972). Purification of anti-dinitrophenyl antibodies and their fractionation according to affinity. Journal of immunological methods, 1(4), 353–361. Retrieved from [Link]

• Method of preparing a fluorene derivative and the method of purifying thereof. (n.d.). SciSpace. Retrieved from [Link]

• Purification by Recrystallization. (n.d.). CUNY. Retrieved from [Link]

• An, Y., Zhao, H., Zong, B., & Wang, F. (2017). Solubility determination and thermodynamic modeling of 2,4-dinitroaniline in nine organic solvents from T = (278.15 to 318.15) K and mixing properties of solutions. The Journal of Chemical Thermodynamics, 105, 108-114. Retrieved from [Link]

• Recrystallization of Impure Acetanilide and Melting Point Determination. (n.d.). St. Olaf College. Retrieved from [Link]

• A process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts. (2024). Google Patents.

• Schmidt, F., et al. (2023). Compounds Derived from 9,9‐Dialkylfluorenes: Syntheses, Crystal Structures and Initial Binding Studies (Part II). ChemistryOpen, 12(8), e202300086. Retrieved from [Link]

• Orchin, M., & Woolfolk, E. O. (1947). 2,4,7-Trinitrofluorenone. Organic Syntheses, 27, 91. Retrieved from [Link]

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Technical Notes & Optimization

preventing thermal degradation of fluorene-9-ylidene derivatives during processing

Welcome to the Technical Support Center for processing fluorene-9-ylidene derivatives. This guide is engineered for researchers and drug development professionals working with advanced organic electronics, molecular switches, and polycyclic active pharmaceutical ingredients (APIs). Here, we bridge the gap between fundamental molecular causality and field-proven fabrication techniques to help you eliminate thermal degradation during high-temperature processing.

Part 1: Diagnostic FAQ – Understanding Thermal Degradation

Q1: What are the primary mechanisms of thermal degradation in fluorene-9-ylidene derivatives during processing? A: The 9-ylidene double bond (e.g., C=N in Schiff bases, C=C in fluorenylidene phosphanes) is a site of high electron density and steric strain. Degradation manifests in two distinct pathways:

• Chemical Degradation: At temperatures approaching the decomposition temperature (

  ), the 9-ylidene bond undergoes homolytic cleavage or isomerization. In the presence of trace moisture or oxygen, this site is highly susceptible to rapid hydrolysis or oxidative cleavage, breaking the molecule down into fluorenone and amine/phosphine byproducts[1].

• Physical Degradation: When processing temperatures (or operational Joule heating) exceed the glass transition temperature (

  ), amorphous thin films undergo phase separation and crystallization. This destroys the uniform morphology required for charge transport in organic light-emitting diodes (OLEDs)[2].

Q2: How does structural molecular design influence the thermal stability of these compounds? A: Introducing steric hindrance is the most effective strategy to protect the reactive 9-position. For example, replacing a planar fluorene core with a double spirobifluorene structure introduces rigid

-hybridized carbon linkages. This structural locking prevents intermolecular stacking, suppresses crystallization, and drastically elevates both the (up to 156°C) and (up to 394°C)[3]. Similarly, utilizing spiro[acridine-9,9′-fluorene] cores can push the beyond 530°C, making them exceptionally robust for vacuum thermal evaporation[4].

Thermal degradation pathways of fluorene-9-ylidenes and targeted mitigation strategies.

Part 2: Troubleshooting Guide – Processing & Fabrication

Issue 1: Sudden loss of vacuum pressure during thermal evaporation.

• Root Cause: The material has reached its

  before sublimating. The pressure spike is caused by the outgassing of volatile degradation byproducts (e.g., aniline derivatives from Schiff bases)[1].

• Solution: Lower the required sublimation temperature by improving the chamber vacuum (ensure

  Torr). If the material still degrades, it requires synthetic modification (e.g., adding bulky 2,7-substituents) to increase volatility without sacrificing [5].

Issue 2: Devices show high initial efficiency but rapid luminance decay (burn-in).

• Root Cause: Morphological instability. Thermal stress during device operation causes the fluorene-derivative layer to exceed its

  , leading to crystallization[2].

• Solution: Implement a mixed electron transporting layer (mETL) or co-evaporate the fluorene derivative within a high-

  host matrix. This creates a steric barrier that locks the amorphous morphology in place, significantly extending operational lifetime[2].

Part 3: Quantitative Data Presentation

To select the appropriate processing window, consult the thermal properties of your specific fluorene derivative class. Processing temperatures must remain strictly below

and, ideally, operational temperatures should remain below .

Compound Class / Derivative	Structural Modification	Glass Transition ( )	Decomposition ( )	Primary Application
N-(9H-Fluoren-9-ylidene)aniline	Planar imine linkage	N/A (Crystalline)	~250°C	Chemical sensing / API Precursor
Double Spirobifluorene (DSPPO1)	Rigid carbon linkage	156°C	394°C	PHOLED Electron Transport
SAF-2CzB	Spiro[acridine-9,9′-fluorene] core	>150°C	534°C	Deep-blue OLED Emitter
Fluorenylidene Phosphaalkenes	P=C bond with steric shielding	N/A	>300°C	Nonlinear Optics / Optoelectronics

(Data synthesized from[1],[3],[6], and[4])

Part 4: Self-Validating Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) for Establishing Processing Windows

Causality: Before subjecting any new fluorene-9-ylidene derivative to vacuum thermal evaporation, you must define its thermal processing window to prevent contamination of the deposition chamber.

• Sample Preparation: Load 2–5 mg of the purified fluorene derivative into an alumina crucible. Note: Ensure the sample is pre-dried in a vacuum oven at 60°C for 12 hours to remove residual solvents, which can artificially lower the apparent

  .

• Atmosphere Control: Purge the TGA furnace with high-purity Nitrogen (

  ) at a flow rate of 50 mL/min for 30 minutes prior to heating. Causality: Oxygen will induce premature oxidative cleavage of the ylidene bond, yielding inaccurate values.

• Thermal Ramping: Heat the sample from 25°C to 600°C at a controlled rate of 10°C/min[3].

• Data Validation: Define

  as the temperature at which 5% weight loss occurs. The maximum safe processing temperature for VTE is minus 50°C .

Protocol 2: Vacuum Thermal Evaporation (VTE) of Fluorene-9-ylidene Derivatives

Causality: VTE allows for the deposition of highly pure organic films. However, the balance between sublimation rate and thermal degradation is delicate. This protocol utilizes a self-validating feedback loop using a Quartz Crystal Microbalance (QCM).

• Chamber Evacuation: Load the source material into a ceramic crucible. Pump down the high-vacuum deposition chamber to a base pressure of

  Torr[7]. Causality: High vacuum lowers the sublimation point, keeping the material safely away from its .

• Controlled Heating (Soak Phase): Ramp the crucible temperature at a slow rate of 1–2°C/min until reaching 50°C below the expected sublimation point. Hold for 10 minutes. Causality: This outgasses trapped moisture without causing thermal shock to the

  -conjugated system.

• Deposition & Monitoring: Slowly increase the temperature until the QCM registers a deposition rate of 0.5–1.0 Å/s.

  • Self-Validation Step: Monitor the chamber pressure gauge. If the pressure suddenly spikes (e.g., jumps to

    Torr) while the QCM rate spikes simultaneously, abort the deposition . This indicates the material has reached and is undergoing homolytic cleavage, depositing fragmented contaminants onto your substrate.

• Encapsulation: Transfer the coated substrates directly into an inert glovebox (

  ppm) for encapsulation using UV-curable epoxy[7].

Workflow for vacuum thermal evaporation of fluorene-9-ylidene derivatives.

References

• A phosphine oxide-substituted double spirobifluorene compound with high thermal stability - Taylor & Francis Online[Link]

• Golden Age of Fluorenylidene Phosphaalkenes–Synthesis, Structures, and Optical Properties of Heteroaromatic Derivatives and Their Gold Complexes - ACS Publications[Link]

• Improved Thermal Stability and Operational Lifetime of Blue Fluorescent Organic Light-Emitting Diodes by Using a Mixed-Electron Transporting Layer - ResearchGate[Link]

• New Fluorene Derivatives for Blue Electroluminescent Devices: Influence of Substituents on Thermal Properties, Photoluminescence, and Electroluminescence - ResearchGate[Link]

• Novel carbazolyl-substituted spiro[acridine-9,9′-fluorene] derivatives as deep-blue emitting materials for OLED applications - ResearchGate[Link]

Sources

• 1. N-(9H-Fluoren-9-ylidene)aniline|CAS 10183-82-1 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

🛠️ Technical Support Center: Optimizing Film Morphology in Dinitro-Fluorene Semiconductors

Welcome to the Advanced Materials Technical Support Center. Dinitro-fluorene derivatives (such as 2,7-dinitrofluorene) are highly versatile electron acceptors characterized by deep LUMO levels and strong intramolecular charge transfer capabilities ([1]()). However, their rigid planar structures and strong

stacking tendencies often lead to severe film morphology issues during solution processing, such as macroscopic aggregation, pinholes, or kinetically trapped amorphous states.

This guide provides researchers and materials scientists with field-proven, self-validating troubleshooting protocols to engineer highly ordered, defect-free semiconductor films.

🔬 Diagnostic Matrix: Identifying Morphology Defects

Before altering your workflow, use this diagnostic matrix to map your specific morphological symptom to its mechanistic cause.

🚩 Observed Symptom	⚙️ Mechanistic Cause	🛠️ Recommended Solution	🎯 Expected Outcome
Massive Pinholes / Dewetting	Rapid solvent evaporation or severe surface tension mismatch between the solvent and the substrate.	Solvent Blending: Use a binary solvent system (e.g., Chloroform:Chlorobenzene).	Uniform film coverage with continuous interfacial contact.
Macroscopic Aggregation	Uncontrolled, rapid crystallization driven by strong stacking of the dinitro-fluorene core.	Solvent Additives: Integrate 1-3% 1,8-diiodooctane (DIO) to plasticize the film.	Nanoscale phase separation with optimal domain sizes (20-30 nm).
Lack of Crystallinity (Amorphous)	Molecules are kinetically trapped in a disordered state due to fast solvent quenching.	Solvent Vapor Annealing (SVA): Expose the cast film to THF or Chloroform vapor.	Enhanced molecular ordering and increased charge carrier mobility.

🧪 Self-Validating Experimental Protocols

To correct poor morphology, you must manipulate the thermodynamic and kinetic pathways of film formation. Below are two highly controlled methodologies.

Protocol A: High-Boiling Point Solvent Additive Integration (DIO)

Using a high-boiling-point additive like 1,8-diiodooctane (DIO) increases the solvent evaporation time, enabling molecular reorientation (often face-on) during film formation (()).

• Solution Preparation: Dissolve the dinitro-fluorene semiconductor in a primary host solvent (e.g., Chloroform) at 10–20 mg/mL.

• Additive Integration: Add 1% to 3% (v/v) DIO to the solution. Stir at 40°C for 2 hours.

  • Causality: DIO has a significantly higher boiling point (>300°C) than Chloroform (61°C). It remains in the film after the primary solvent evaporates, acting as a temporary plasticizer that lowers the kinetic barrier for ordered packing.

• Spin-Coating: Spin-coat the solution onto the substrate (e.g., 2000 rpm for 60s).

• Vacuum Extraction (Critical Step): Transfer the coated films immediately to a vacuum chamber (

  Torr) for 2 hours.

  • Self-Validation: If device performance drops despite better morphology, residual DIO is acting as a charge trap. Vacuum extraction validates that the morphological improvement is due to structural rearrangement, not solvent doping.

Protocol B: Low-Thermal-Budget Solvent Vapor Annealing (SVA)

For flexible substrates or materials that degrade under high heat, SVA is superior to Thermal Annealing (TA) for driving domain growth ([2]()).

• Film Casting: Spin-coat the pristine dinitro-fluorene solution (without additives) to form the initial kinetically trapped film.

• SVA Chamber Setup: Place the substrate in a sealed glass petri dish containing a 100 µL reservoir of a swelling solvent (e.g., Tetrahydrofuran - THF).

• Vapor Exposure: Expose the film to the vapor for exactly 15 to 30 seconds.

  • Causality: The vapor permeates the film, increasing free volume and locally lowering the glass transition temperature (

    ). This allows the dinitro-fluorene molecules to reorganize into a thermodynamically favored crystalline state.

• Kinetic Quenching: Rapidly remove the film and expose it to a dry nitrogen stream.

  • Self-Validation: Measure the domain size via AFM. If domains exceed 50 nm (over-coarsening), reduce the vapor exposure time by 5-second increments.

📊 Mechanistic Workflows

Caption: Decision tree for diagnosing and resolving poor morphology in dinitro-fluorene films.

Caption: Mechanistic pathway of 1,8-diiodooctane (DIO) driving molecular reorientation.

💬 Frequently Asked Questions (FAQs)

Q: Why do my dinitro-fluorene films exhibit massive pinholes right after spin-coating? A: This is a classic dewetting issue caused by either rapid evaporation of a highly volatile solvent (like pure chloroform) or a mismatch in surface energy between the solution and the substrate. Solution: Switch to a co-solvent system. Adding 10-20% of a higher boiling point solvent like Chlorobenzene to your Chloroform will reduce the evaporation rate and improve substrate wetting.

Q: How does Thermal Annealing (TA) compare to Solvent Additives for fluorene-based semiconductors? A: Thermal annealing provides global thermal energy to the entire film, which enables the spatial rearrangement of polymer chains and increases overall film ordering (()). However, TA can sometimes cause excessive phase separation. Solvent additives like DIO act during the film formation process, selectively slowing down evaporation to enable specific molecular orientations (like face-on packing) without requiring post-deposition heat.

Q: My dinitro-fluorene acceptor is forming macroscopic aggregates in the bulk heterojunction blend. How do I control domain size? A: Dinitro-fluorenes have strong intermolecular charge transfer properties that drive aggressive aggregation ([1]()). If domains are too large, exciton recombination increases. Use Solvent Vapor Annealing (SVA) with a moderate solvent like THF. SVA allows for controlled domain growth (e.g., from 28 nm to an optimal 30-34 nm) without the severe coarsening often seen with harsher vapors like pure chloroform ([2]()).

📚 References

• Inducing molecular orientation in solution-processed thin films of fluorene-bithiophene-based copolymer: thermal annealing vs. solvent additive. RSC Advances.

• Recent Advances on Nitrofluorene Derivatives: Versatile Electron Acceptors to Create Dyes Absorbing from the Visible to the Near and Far Infrared Region. NIH / MDPI. 1

• Film morphology evolution during solvent vapor annealing of highly efficient small molecule donor/acceptor blends. PMC. 2

Sources

• 1. Recent Advances on Nitrofluorene Derivatives: Versatile Electron Acceptors to Create Dyes Absorbing from the Visible to the Near and Far Infrared Region - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Film morphology evolution during solvent vapor annealing of highly efficient small molecule donor/acceptor blends - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling &amp; Stability of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

Welcome to the Application Scientist Support Center. This guide provides advanced troubleshooting, mechanistic insights, and validated protocols for researchers working with (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (also known as 2,5-dinitro-9-dicyanomethylenefluorene or 2,5-DNDCF). As a strong π-electron acceptor used in charge-transfer complexes (CTCs) and organic electronics, preserving its structural integrity in ambient air is critical for reproducible device performance.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: Why does my 2,5-DNDCF powder change from bright orange/yellow to a duller, pale color when left on the benchtop? A1: Ambient Hydrolysis and Photooxidation. The dicyanomethylene group (

) is highly electrophilic. This is caused by the strong electron-withdrawing effect of the two nitro groups ( ) at the 2,5-positions of the fluorene core, which pull electron density away from the C9 position [1]. When exposed to ambient moisture, water acts as a nucleophile, attacking the C9 carbon. This leads to the cleavage of the dicyanomethylene double bond, reverting the molecule back to 2,5-dinitrofluorenone and malononitrile. Furthermore, ambient light accelerates this degradation via a singlet oxygen photooxidation pathway [2]. Actionable Advice: Always store the compound in a desiccator under an inert atmosphere (Argon or Nitrogen) and handle it in amber vials to prevent UV/Vis light exposure.

Q2: I am using this compound as an electron acceptor in a polymer blend, but the conductivity drops significantly when tested in ambient air. What is happening? A2: Radical Anion Quenching by Oxygen. In a functional CTC, the fluorene derivative accepts an electron from the donor polymer, forming a conductive radical anion state. While 9-dicyanomethylenefluorenes possess high electron affinities (EA

2.5 eV) [3], their radical anions are highly sensitive to molecular oxygen ( ) present in ambient air. Oxygen acts as a deep electron trap, oxidizing the radical anion back to its neutral state and forming destructive superoxide radicals ( ). This quenches the charge-transfer state and destroys the conductive pathway. Actionable Advice: Device fabrication and electrical characterization must be performed inside a nitrogen-filled glovebox. If devices must be tested in air, robust encapsulation (e.g., glass/epoxy or ALD barrier layers) is mandatory.

Q3: How can I analytically confirm if my batch has degraded before starting a sensitive experiment? A3: FTIR Spectroscopy (Self-Validating Marker). Do not rely solely on visual inspection. Run a Fourier Transform Infrared (FTIR) scan of your powder. Intact 2,5-DNDCF will show a sharp, distinct nitrile (

) stretching frequency around 2220–2230 cm⁻¹. If the material has degraded via hydrolysis or oxidation, you will observe the appearance of a strong carbonyl ( ) stretch around 1730–1750 cm⁻¹, corresponding to the degradation product, 2,5-dinitrofluorenone.

Part 2: Quantitative Degradation Markers

To easily compare the state of your material, use the following quantitative markers to assess the stability and integrity of your electron acceptor batch.

Analytical Parameter	Intact Acceptor (2,5-DNDCF)	Degraded State (2,5-Dinitrofluorenone)	Causality / Impact
FTIR Marker	Sharp stretch (~2220 cm⁻¹)	Strong stretch (~1730 cm⁻¹)	Cleavage of the exocyclic double bond by / .
Electron Affinity (EA)	~2.53 - 2.66 eV	~1.86 - 2.13 eV	Loss of the highly electronegative dicyanomethylene group reduces acceptor strength [1].
UV-Vis Absorption	Intramolecular CT band (~350-450 nm)	Blue-shifted absorption	Disruption of the extended -conjugation system.
Device Conductivity	High (Stable Radical Anion in )	Insulating	Ambient traps electrons, preventing charge mobility [2].

Part 3: Mechanistic Visualization

The following diagram maps the specific chemical pathways that compromise the stability of 2,5-DNDCF in ambient air.

Degradation pathways of the electron acceptor in ambient air.

Part 4: Experimental Protocols

To ensure scientific integrity and reproducibility, implement these self-validating protocols in your workflow.

Protocol A: Self-Validating FTIR Quality Control

Purpose: To verify the chemical integrity of the acceptor before device fabrication.

• Sample Preparation: Inside a nitrogen-filled glovebox, mix 1-2 mg of the 2,5-DNDCF powder with 100 mg of anhydrous KBr.

• Pellet Pressing: Compress the mixture into a translucent pellet using a hydraulic press (10 tons for 2 minutes).

• Spectral Acquisition: Transfer the pellet to the FTIR spectrometer (minimize air exposure during transfer). Scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Validation Logic:

  • Pass: A sharp peak at 2220 cm⁻¹ is present, and the region around 1730 cm⁻¹ is completely flat. Proceed to experiment.

  • Fail: A peak at 1730 cm⁻¹ is detected. The batch has undergone ambient hydrolysis/oxidation. Proceed to Protocol B.

Protocol B: Anhydrous Recrystallization (Recovery of Degraded Material)

Purpose: To purify a degraded batch by removing the 2,5-dinitrofluorenone byproduct.

• Dissolution: In a fume hood under an Argon Schlenk line, dissolve the degraded powder in a minimum volume of boiling, anhydrous acetonitrile (HPLC grade, stored over molecular sieves).

• Hot Filtration: Quickly filter the hot solution through a pre-warmed PTFE syringe filter (0.22 µm) to remove insoluble polymeric degradation products.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then transfer to a freezer (-20 °C) overnight. Intact 2,5-DNDCF will precipitate as bright needles.

• Isolation: Filter the crystals using a Schlenk frit under Argon. Wash with a small amount of ice-cold, anhydrous methanol.

• Drying: Dry the crystals under high vacuum (

  Torr) for 12 hours at 50 °C to remove all residual solvent.

• Re-validation: Repeat Protocol A to confirm the removal of the 1730 cm⁻¹ carbonyl peak.

References

• Electron Acceptors of the Fluorene Series. 10.1 Novel Acceptors Containing Butylsulfanyl, Butylsulfinyl, and Butylsulfonyl Substituents: Synthesis, Cyclic Voltammetry, Charge-Transfer Complexation with Anthracene in Solution, and X-ray Crystal Structures of Two Tetrathiafulvalene Complexes.The Journal of Organic Chemistry - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFz9BUXSBMCSm5Md2qXClvGcOjkK6-lIj_OKA8DHfy_v3XbUQ3T-fJIxU4ua4TQWOmrcNz6mIRsKU3fy9HufKFwZZu0XJ3oKKUR1gpLH4A9PfTYxb5nhwao3-eoyvYskpD9lT6mlJImZSg=]
• Threshold-like complexation of conjugated polymers with small molecule acceptors in solution within the neighbor-effect model.Physical Chemistry Chemical Physics - RSC Publishing.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPdEGZ0ufKHzX5I_uIMULtvtB0U8e0cR0CCnvwLTf5-GDUUgb7hqs-xdxuBbVBVP5R3XgmIDEf-MnwK9LJm17w5s8OGDEIlHbwBr2w3uVp9Bg4twhfHFHjL94NS3PoIO0LRLXfWiIpDcgcl_pgaBC6RJU-iQm1u6hu]
• 9-Dicyanomethylene-2,4,7-trinitrofluorene, A New Electron Acceptor.The Journal of Organic Chemistry - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEE-QyIoCI-HHWWw0q6x4mKNsj7UNl4EXwqPrdl1sx5cInzxAyL7Z3HsDpb1Moc4syHv7V5cT6WH_5IDei1us3tRV6EoLLqst6yLvv9NuamnWzDrU38B8ak8OMbvzGWSFSiaBZkT_uF]

Reference Data & Comparative Studies

Analytical Platform Comparison: Structural Elucidation of (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile via ¹H NMR

Executive Summary

The structural elucidation of highly electron-deficient aromatic systems presents a unique analytical challenge. (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile , a complex fluorene-based electron acceptor, features six aromatic protons compressed into a narrow, highly deshielded chemical shift window. This guide objectively compares the performance of three analytical modalities—High-Field NMR (600 MHz) , Benchtop NMR (60 MHz) , and Computational DFT-GIAO Prediction —to evaluate their efficacy, resolution, and cost-efficiency in analyzing complex charge-transfer materials.

The Molecular Profile & Mechanistic Causality

(2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile (C₁₆H₆N₄O₄) is an advanced electron acceptor utilized in organic electronics and charge-transfer complexes[1]. Its fluorene core is heavily modified by three powerful electron-withdrawing groups:

• A dicyanomethylene group (=C(CN)₂) at the C9 bridgehead.

• Two nitro groups (-NO₂) at the C2 and C5 positions.

The Causality of Extreme Deshielding

The combination of these functional groups creates a severe intramolecular charge transfer (ICT) effect, draining electron density from the

-system[2].

• Anisotropic & Inductive Effects: The dicyanomethylene group acts as a powerful anisotropic deshielding cone. Protons in the ortho positions relative to this group (H1 and H8) experience the most significant downfield shifts.

• Synergistic Withdrawal: H1 is uniquely positioned ortho to both the C9 dicyanomethylene group and the C2 nitro group, pushing its resonance to the extreme downfield edge of the aromatic region (~8.9 ppm).

Electronic deshielding pathways affecting the 1H NMR chemical shifts of the fluorene core.

Platform Comparison: High-Field vs. Benchtop vs. In Silico

High-Field NMR (600 MHz): The Gold Standard

At 600 MHz, the Larmor frequency ensures that the chemical shift difference (

) between protons is vastly larger than their scalar coupling constants ( ). Because , the system yields a purely first-order spectrum [3]. The meta-coupling of H1/H3 ( Hz) and the ortho-couplings of H6/H7/H8 ( Hz) are cleanly resolved into distinct doublets and triplets, allowing for unambiguous integration and assignment.

Benchtop NMR (60 MHz): The Accessible Alternative

Benchtop systems offer rapid, cryogen-free analysis but struggle with complex aromatics. At 60 MHz, a 1.0 ppm spread equates to only 60 Hz. With

-couplings around 8 Hz, the ratio drops below 2. This triggers second-order roofing effects (AB/ABC spin systems), causing the six aromatic protons to merge into an overlapping envelope[4]. While cost-effective, benchtop NMR requires advanced chemometric deconvolution (e.g., PLS regression) to extract quantitative structural data from this molecule[5].

Computational DFT-GIAO: The Predictive Engine

Density Functional Theory (DFT) utilizing the Gauge-Independent Atomic Orbital (GIAO) method bridges the gap by predicting theoretical shielding tensors. When benchtop data is ambiguous, or high-field assignments require validation, DFT provides an in silico ground truth for chemical shifts[6].

Workflow comparing High-Field NMR, Benchtop NMR, and DFT for structural elucidation.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies must be strictly adhered to.

Protocol A: NMR Acquisition (High-Field & Benchtop)

Due to the extreme planarity and electron deficiency of dicyanomethylene fluorenes, solubility in standard non-polar solvents (like CDCl₃) is notoriously poor (< 0.1 g/L)[1].

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-

  . Vortex for 2 minutes and sonicate for 5 minutes to ensure complete dissolution.

• Acquisition Parameters:

  • High-Field (600 MHz): Set the relaxation delay (

    ) to 2.0 seconds to account for the longer relaxation times of electron-deficient aromatic protons. Acquire 64 scans.

  • Benchtop (60 MHz): Set

    to 2.0 seconds. Acquire 256 scans to compensate for the lower signal-to-noise ratio inherent to permanent NdFeB magnets[3].

• Processing: Apply a 0.3 Hz exponential line broadening (LB) window function. Perform manual phase and baseline correction. Reference the residual DMSO pentet to 2.50 ppm.

Protocol B: DFT-GIAO In Silico Prediction

• Geometry Optimization: Construct the molecule in a graphical interface (e.g., GaussView). Optimize the geometry using the B3LYP/6-31G(d) level of theory. Run a frequency calculation to confirm the absence of imaginary frequencies (verifying a true energy minimum).

• NMR Shielding Calculation: Submit the optimized geometry for NMR shielding tensor calculations using the GIAO method at the B3LYP/6-311+G(d,p) level. Incorporate the Polarizable Continuum Model (PCM) set to DMSO to simulate solvent effects[6].

• Data Scaling: Convert isotropic shielding values (

  ) to chemical shifts ( ) using the linear scaling equation derived from TMS reference standards: .

Comparative Data Presentation

Table 1: ¹H NMR Chemical Shift Assignments & Multiplicities

Note: Values are representative benchmarks for 2,5-dinitro-dicyanomethylene fluorene derivatives in DMSO-

.

Proton Position	High-Field (600 MHz) Observation	Benchtop (60 MHz) Observation	DFT-GIAO Prediction (ppm)	Mechanistic Rationale
H1 (Ring 1)	8.92 ppm (d, J = 2.1 Hz)	Overlaps in 8.5–9.0 ppm multiplet	8.98 ppm	Ortho to C2-NO₂, ortho to C9=C(CN)₂
H8 (Ring 2)	8.65 ppm (d, J = 8.0 Hz)	Overlaps in 8.5–9.0 ppm multiplet	8.71 ppm	Ortho to C9=C(CN)₂, para to C5-NO₂
H6 (Ring 2)	8.51 ppm (dd, J = 8.0, 1.2 Hz)	Overlaps in 8.5–9.0 ppm multiplet	8.55 ppm	Ortho to C5-NO₂
H3 (Ring 1)	8.42 ppm (dd, J = 8.5, 2.1 Hz)	Overlaps in 7.8–8.5 ppm multiplet	8.46 ppm	Ortho to C2-NO₂
H4 (Ring 1)	8.18 ppm (d, J = 8.5 Hz)	Overlaps in 7.8–8.5 ppm multiplet	8.22 ppm	Meta to C2-NO₂, adjacent to biphenyl bond
H7 (Ring 2)	7.95 ppm (t, J = 8.0 Hz)	Overlaps in 7.8–8.5 ppm multiplet	7.91 ppm	Meta to C5-NO₂

Table 2: Platform Performance Metrics

Metric	High-Field NMR (600 MHz)	Benchtop NMR (60 MHz)	DFT-GIAO Computation
Resolution ( )	Excellent (>10, 1st-Order)	Poor (<2, 2nd-Order)	N/A (Theoretical)
Capital Cost	> $500,000	~$50,000 - $90,000	Software License Only
Throughput / Speed	High (Minutes per sample)	Medium (Requires more scans)	Low (Hours/Days for compute)
Best Use Case	De novo structural elucidation	Routine QA/QC & Reaction Monitoring	Resolving ambiguous assignments

Conclusion

For highly electron-deficient, sterically congested molecules like (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile, High-Field NMR remains an absolute necessity for primary structural validation due to its ability to overcome second-order coupling effects. However, when paired with DFT-GIAO predictions , researchers can confidently map complex shielding tensors. Benchtop NMR , while struggling with the narrow aromatic dispersion of this specific molecule, remains a viable tool for downstream process monitoring provided that chemometric models are established using high-field reference data.

References

• Electron Acceptors of the Fluorene Series. Part 9. Derivatives of 9-(1,2-Dithiol-3-ylidene)-, 9-(1,3-Dithiol-2-ylidene)-, and 9-(1,3-Selenathiol-2-ylidene)fluorenes: Synthesis, Intramolecular Charge Transfer, and Redox Properties. The Journal of Organic Chemistry. Link[1]

• 9-Dicyanomethylene-2,4,7-trinitrofluorene, A New Electron Acceptor. The Journal of Organic Chemistry. Link[2]

• Benchtop NMR vs High Field NMR: Comparison of Chemometric Molecular Weight Analysis of Lignin. ResearchGate. Link[5]

• Theoretical DFT and experimental NMR studies on uracil and 5-fluorouracil. ResearchGate. Link[6]

• Benchtop NMR-Based In-Line Analysis of Diastereoselective Enzymatic α-Amino Acid Synthesis: Quantification and Validation. Organic Process Research & Development. Link[3]

• Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures. National Institutes of Health (PMC). Link[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Cyclic Voltammetry of Dinitro-Fluorene Acceptors: A Comparative Technical Guide

Executive Summary

This guide provides a technical analysis of the electrochemical reduction potentials of dinitro-fluorene (DNF) derivatives, specifically focusing on 2,7-dinitrofluorene and 2,4,7-trinitrofluorenone . These compounds serve as critical electron-deficient building blocks (acceptors) in organic electronics (n-type semiconductors) and as reference standards in metabolic reduction studies.

Unlike fullerenes (

) or rylene diimides, fluorene acceptors offer tunable LUMO levels via substituent engineering at the C9 position and the aromatic core. This guide details the cyclic voltammetry (CV) protocols required to accurately determine their reduction potentials ( ) and Lowest Unoccupied Molecular Orbital (LUMO) levels, providing a direct comparison to industry-standard alternatives.

Electrochemical Mechanism & Theory

To interpret the CV data of dinitro-fluorenes, one must understand the site of reduction. Unlike conjugated polymers where reduction is delocalized, nitro-fluorenes exhibit localized reduction events.

• The Nitro Group Effect: The nitro (

  ) group is a strong electron-withdrawing group (EWG). It lowers the LUMO energy, making the molecule easier to reduce (shifting to more positive values).

• The Fluorenone Core: The carbonyl group at C9 (in fluorenones) acts as an additional reduction site.

• Stepwise Reduction:

  • First Reduction (

    ): Typically corresponds to the formation of a radical anion stabilized by the nitro groups and the conjugated -system.

  • Second Reduction (

    ): Formation of the dianion.

Critical Insight: In aprotic solvents (e.g., Dichloromethane, Acetonitrile), these reductions are often chemically reversible. However, in the presence of proton sources (impurities), the radical anion can protonate, leading to irreversible waves—a common pitfall in low-quality data.

Comparative Performance Analysis

The following table synthesizes experimental reduction potentials relative to the standard Ferrocene/Ferrocenium (

) couple.

Table 1: Reduction Potentials & LUMO Levels of Fluorene Acceptors vs. Standards

Compound	Structure Type	(V vs )	LUMO Level (eV)*	Reversibility	Notes
9-Fluorenone	Unsubstituted Core	-1.35 V	-3.45 eV	Quasi-Reversible	Baseline reference; weak acceptor.
2,7-Dinitrofluorene (DNF)	Nitro-functionalized	-0.95 V	-3.85 eV	Reversible	Moderate acceptor; standard for push-pull synthesis.
2,4,7-Trinitrofluorenone (TNF)	Highly Deficient	-0.60 V	-4.20 eV	Reversible	Strong acceptor; forms Charge Transfer (CT) complexes.
9-Dicyanomethylene-DNF	Dicyanovinyl-mod.	-0.25 V	-4.55 eV	Reversible	Very strong acceptor; comparable to strong oxidants.
(Fullerene)	Standard Acceptor	-1.05 V	-3.75 eV	Reversible	Industry standard for OPV; spherical delocalization.
Perylene Diimide (PDI)	Rylene Dye	-0.55 V	-4.25 eV	Reversible	High electron mobility alternative.

*LUMO calculated as

.[1][2][3][4] Values are approximate and solvent-dependent.

Performance Verdict

• Vs. Fullerenes: 2,7-DNF is a weaker electron acceptor than PCBM (higher LUMO), making it suitable for high-voltage organic solar cells where a large

  (Open Circuit Voltage) is desired, provided the donor polymer has a high-lying HOMO.

• Vs. PDIs: TNF and Dicyano-DNF are comparable to PDIs, offering strong oxidizing power suitable for air-stable n-type transport.

Validated Experimental Protocol

Reagents & Setup[5][6][7][8]

• Solvent: Anhydrous Dichloromethane (

  ) or Acetonitrile ( ). Note: DNF is more soluble in DCM.

• Electrolyte: 0.1 M Tetrabutylammonium Hexafluorophosphate (

  ). Recrystallized and dried.

• Analyte Concentration: 1.0 mM.[5]

• Internal Standard: Ferrocene (

  ), added after the initial scan.

Electrochemical Cell Configuration

• Working Electrode (WE): Glassy Carbon (3 mm dia). Must be polished with 0.05

  alumina slurry before every scan.

• Counter Electrode (CE): Platinum Wire (high surface area).

• Reference Electrode (RE):

  (0.01 M in MeCN).

Measurement Workflow (Diagram)

Figure 1: Validated workflow for determining reduction potentials with high reproducibility.

Data Interpretation & Calculations

Calculating

For a reversible couple, the half-wave potential is:

Where is the cathodic peak potential (reduction) and is the anodic peak potential (re-oxidation).[5][6]

Energy Level Alignment

To determine the LUMO level relative to vacuum, use the onset potential (

) of the first reduction wave, corrected against Ferrocene.

Formula:

• : Onset of reduction vs (V).
• : The energy of the couple below the vacuum level (standard value for organic solvents).

Energy Diagram Visualization

Figure 2: Energy level alignment showing the tunable LUMO depression achieved by adding nitro groups to the fluorene core.

References

• Cardona, C. M., Li, W., Kaifer, A. E., Stockdale, D., & Bazan, G. C. (2011). "Electrochemical considerations for determining absolute frontier orbital energy levels of conjugated polymers for solar cell applications." Advanced Materials, 23(20), 2367-2371. Link

• Loutfy, R. O., et al. (1984).[7] "Electrochemical and spectroscopic properties of nitro-fluorenones." Canadian Journal of Chemistry, 62, 1877.[7] (Seminal work on TNF reduction).

• BenchChem. (2025).[5] "Electrochemical comparison of Fullerene C60 and C70." BenchChem Technical Guides. Link

• Torriero, A. A. J. (2019).[1] "On Choosing Ferrocene as an Internal Reference Redox Scale for Voltammetric Measurements." Medwin Publishers. Link

• Gritzner, G., & Kuta, J. (1984). "Recommendations on reporting electrode potentials in nonaqueous solvents." Pure and Applied Chemistry, 56(4), 461-466. (IUPAC Standard).[1]

Sources

• 1. medwinpublisher.org [medwinpublisher.org]
• 2. researchgate.net [researchgate.net]
• 3. epfl.ch [epfl.ch]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 7. researchgate.net [researchgate.net]

A Comparative Crystallographic Analysis of Substituted (9H-fluoren-9-ylidene)propanedinitriles for Advanced Materials Research

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced materials and pharmaceutical development, the fluorene scaffold holds a privileged position due to its unique electronic properties and rigid, planar structure. The introduction of a propanedinitrile group at the 9-position, forming (9H-fluoren-9-ylidene)propanedinitrile, further enhances these characteristics, making it a versatile building block for organic electronics and a core moiety in various pharmacologically active compounds. The precise three-dimensional arrangement of these molecules in the solid state, dictated by their substitution pattern, is critical to their function. Single crystal X-ray diffraction (SC-XRD) remains the gold standard for unambiguously determining these structures, providing invaluable insights into intermolecular interactions and packing motifs that govern material properties and biological activity.

This guide presents a comparative analysis of the single-crystal XRD data for a series of substituted (9H-fluoren-9-ylidene)propanedinitrile derivatives. While the specific crystallographic data for (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile is not publicly available, this guide will leverage the detailed structural information of the closely related 2-(2,4,7-trinitro-9H-fluoren-9-ylidene)propanedinitrile, alongside other key analogues, to provide a comprehensive understanding of substituent effects on their solid-state architecture.

Comparative Analysis of Crystal Structures

The introduction of substituents onto the fluorene core of (9H-fluoren-9-ylidene)propanedinitrile can dramatically alter the resulting crystal packing and molecular geometry. Here, we compare the crystallographic data of three key derivatives to illustrate these effects: the parent (unsubstituted) compound, a trinitro-substituted derivative, and a pyridyl-substituted analogue.

Parameter	Fluoren-9-ylidene-propanedinitrile (Polymorph I)	2-(2,4,7-Trinitro-9H-fluoren-9-ylidene)propanedinitrile[1]	2-(2,7-Bis(pyridin-3-ylethynyl)fluoren-9-ylidene)malononitrile
Formula	C₁₆H₈N₂	C₁₆H₅N₅O₆[1]	C₃₀H₁₄N₄
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c	P2₁/c
a (Å)	8.52(1)	13.75(1)	7.0164(2)
b (Å)	14.01(1)	12.58(1)	28.2624(6)
c (Å)	9.78(1)	8.78(1)	11.2725(3)
β (°)	104.2(1)	98.4(1)	107.350(3)
Volume (ų)	1130.5	1502.2	2133.63(10)
Z	4	4	4
Key Intermolecular Interactions	π-π stacking, C-H···N hydrogen bonds	π-π stacking, C-H···O and C-H···N hydrogen bonds	C-H···N hydrogen bonds, π-π stacking

Key Insights from the Comparative Data:

• Influence of Nitro Groups: The presence of three strongly electron-withdrawing nitro groups in 2-(2,4,7-trinitro-9H-fluoren-9-ylidene)propanedinitrile significantly impacts its crystal packing. The unit cell volume is considerably larger than that of the unsubstituted analogue, accommodating the bulky nitro groups. The crystal packing is stabilized by a network of C-H···O and C-H···N hydrogen bonds, in addition to π-π stacking interactions. This intricate network of interactions likely contributes to the compound's thermal stability and electronic properties.

• Role of Pyridyl Substituents: In 2-(2,7-bis(pyridin-3-ylethynyl)fluoren-9-ylidene)malononitrile, the extended pyridyl-ethynyl arms lead to a much larger unit cell. The crystal packing is dominated by C-H···N hydrogen bonds involving the pyridyl nitrogen atoms and π-π stacking of the fluorene cores. The specific arrangement of these molecules in the crystal lattice is crucial for its potential applications in supramolecular chemistry and materials science.

• Polymorphism: It is noteworthy that the parent fluoren-9-ylidene-malononitrile exhibits polymorphism, meaning it can crystallize in different forms with distinct physical properties. This highlights the sensitivity of the crystal packing to the crystallization conditions and underscores the importance of thorough crystallographic characterization.

Visualizing Molecular and Supramolecular Structures

The following diagrams, generated using the DOT language, illustrate the molecular structure of the compared compounds and a generalized workflow for single crystal X-ray diffraction.

Caption: Molecular structures of the compared fluorenylidene propanedinitrile derivatives.

Caption: A generalized workflow for single crystal X-ray diffraction analysis.

Experimental Protocol: A Guide to Obtaining High-Quality Single Crystal XRD Data

The acquisition of reliable single-crystal XRD data is a meticulous process that demands careful execution at each step.[2][3][4] The following protocol provides a comprehensive guide for researchers.

1. Crystal Growth

The journey to a high-quality crystal structure begins with the growth of a suitable single crystal. This is often the most challenging step.[5]

• Methodology: Slow evaporation of a saturated solution is a commonly employed and effective technique. Other methods include slow cooling, vapor diffusion, and solvent layering.

• Solvent Selection: The choice of solvent is critical and can influence crystal quality and even the resulting polymorph. A range of solvents with varying polarities should be screened.

• Causality: The slow rate of crystallization is paramount to allow for the ordered arrangement of molecules into a well-defined crystal lattice, minimizing defects.

2. Crystal Selection and Mounting

• Selection Criteria: Under a microscope, select a crystal that is clear, has well-defined faces, and is free of cracks or other visible defects. The ideal size is typically between 0.1 and 0.3 mm in all dimensions.[5]

• Mounting: The selected crystal is carefully mounted on a goniometer head using a suitable adhesive or cryoprotectant oil.

3. Data Collection

• Instrumentation: Data is collected on a single-crystal X-ray diffractometer, typically equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) X-ray source and a sensitive detector (e.g., CCD or CMOS).

• Data Collection Strategy: The crystal is maintained at a low temperature (e.g., 100 K) using a cryostream to minimize thermal vibrations and potential radiation damage. A series of diffraction images are collected as the crystal is rotated through a range of angles.

• Causality: The low temperature reduces atomic motion, leading to sharper diffraction spots and more precise structural data. The rotation of the crystal ensures that a comprehensive dataset covering all unique reflections is collected.

4. Data Processing and Reduction

• Software: Specialized software is used to integrate the raw diffraction images to obtain a list of reflection intensities and their corresponding Miller indices (hkl).

• Corrections: The data is corrected for various experimental factors, including Lorentz and polarization effects, absorption, and crystal decay.

5. Structure Solution and Refinement

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods. This provides a preliminary model of the crystal structure.

• Structure Refinement: The initial model is refined against the experimental data using a full-matrix least-squares method. In this iterative process, atomic coordinates, displacement parameters, and other structural parameters are adjusted to minimize the difference between the observed and calculated structure factors.

• Hydrogen Atoms: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

6. Validation and Analysis

• Validation: The final structural model is rigorously validated using software tools like PLATON and CHECKCIF to ensure its chemical and crystallographic reasonability.

• Analysis: The refined structure provides a wealth of information, including precise bond lengths, bond angles, torsion angles, and details of intermolecular interactions, which can be visualized and analyzed to understand the solid-state behavior of the compound.

Conclusion

This guide has provided a comparative overview of the single-crystal XRD data for substituted (9H-fluoren-9-ylidene)propanedinitrile derivatives, highlighting the profound influence of substituents on their crystal packing and molecular geometry. While the specific structure of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile remains to be elucidated, the analysis of its close analogues offers valuable predictive insights. The detailed experimental protocol furnished herein serves as a practical resource for researchers seeking to obtain high-quality crystallographic data, a cornerstone for the rational design of advanced materials and novel therapeutic agents. The meticulous application of these principles will undoubtedly accelerate discoveries in these critical fields of science.

References

• XRD Data Analysis: A Step-by-Step Guide. Scribd. Available at: [Link].

• Single-crystal X-ray Diffraction. SERC (Carleton). Available at: [Link].

• Small molecule crystallography. Excillum. Available at: [Link].

• Preliminary understanding of experiments on single crystal X-ray crystallography. Indian Chemical Society. Available at: [Link].

• Single Crystal X-Ray Structure Determination. Improved Pharma. Available at: [Link].

• Comprehensive Technical Guide to Single Crystal X-Ray Diffraction Testing. Oreate AI Blog. Available at: [Link].

• 7.3: X-ray Crystallography. Chemistry LibreTexts. Available at: [Link].

• (2,7-Dinitro-9H-fluoren-9-ylidene)malononitrile. SIELC Technologies. Available at: [Link].

• 2-(2,4,7-TRINITRO-9H-FLUOREN-9-YLIDENE)PROPANEDINITRILE | CAS 1172-02-7. Molbase. Available at: [Link].

• (2,4,7-Trinitrofluoren-9-ylidene)malononitrile. PubChem. Available at: [Link].

• 9-Dicyanomethylene-2,4,7-trinitrofluorene. DrugFuture. Available at: [Link].

• The crystal and molecular structure of 9-fluorenone. Semantic Scholar. Available at: [Link].

• (2,4,7-trinitrofluoren-9-ylidene)malononitrile. PubChemLite. Available at: [Link].

• 9H-Fluoren-9-one, 2,7-dinitro-. NIST WebBook. Available at: [Link].

• X-ray single crystal and powder diffraction: possibilities and applications. Universitat de Barcelona. Available at: [Link].

• (2,4,7-trinitrofluoren-9-ylidene)malonitrile. PubChem. Available at: [Link].

Sources

• 1. (2,4,7-Trinitrofluoren-9-ylidene)malonitrile | C16H5N5O6 | CID 70894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 4. indianchemicalsociety.com [indianchemicalsociety.com]
• 5. Comprehensive Technical Guide to Single Crystal X-Ray Diffraction Testing - Oreate AI Blog [oreateai.com]

mass spectrometry fragmentation pattern of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

The following guide details the mass spectrometry fragmentation profiling of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile , a high-performance electron acceptor used in organic electronics. This technical resource compares the target analyte against its regioisomer (2,7-analog) and its synthetic precursor, providing researchers with actionable data for structural validation.

Executive Summary & Structural Context

(2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile (hereafter 2,5-DDF-CN ) is a nitro-substituted fluorene derivative featuring an exocyclic dicyanomethylene group. It functions as a potent electron acceptor in charge-transfer complexes.

Accurate identification of 2,5-DDF-CN requires distinguishing it from two primary interferences:

• 2,7-DDF-CN (Regioisomer): The symmetric isomer, often formed if the starting material is impure.

• 2,5-Dinitrofluorenone (Precursor): The ketone starting material, which may persist as a contaminant.

This guide establishes the fragmentation "fingerprint" necessary to validate the 2,5-substitution pattern and the integrity of the dicyanomethylene functionality.

Experimental Methodology

To ensure reproducibility, the following ionization and detection protocols are recommended.

Ionization Techniques

• Electron Ionization (EI, 70 eV): The Gold Standard for structural elucidation. 2,5-DDF-CN is thermally stable enough for direct insertion probe (DIP) or GC-MS. EI provides the rich fragmentation required to distinguish isomers.

• Electrospray Ionization (ESI, Negative Mode): Preferred for trace analysis in biological matrices or degradation studies. The molecule readily forms radical anions

  due to its high electron affinity.

Acquisition Parameters (Recommended)

Parameter	Setting	Rationale
Source Temp	230°C	Prevents thermal degradation of the dicyanomethylene bridge.
Electron Energy	70 eV	Standardizes fragmentation for library comparison.
Mass Range	m/z 50–500	Captures low-mass aromatic fragments and the molecular ion.
Analyzer	Quadrupole / TOF	TOF preferred for exact mass confirmation of the -NO₂ losses.

Fragmentation Analysis & Mechanism

The fragmentation of 2,5-DDF-CN (MW 318.24) follows three distinct mechanistic channels driven by the stability of the fluorene core and the lability of the nitro groups.

Primary Channel: Nitro Group Elimination

Like most nitroarenes, the molecular ion (

, m/z 318) is prominent. The primary decay involves the sequential loss of the nitro groups.

• Nitro-Nitrite Rearrangement: The nitro group (

  ) isomerizes to a nitrite ( ), facilitating the loss of nitric oxide ( , 30 Da).

  • Transition: m/z 318

    288 ( )

• Direct Homolytic Cleavage: Direct loss of the nitro radical (

  , 46 Da).

  • Transition: m/z 318

    272 ( )

Secondary Channel: The Dicyanomethylene Bridge

The exocyclic

group is robust but can undergo specific fragmentations that distinguish it from the ketone precursor.

• Retro-Knoevenagel-like Fragmentation: In the ion source, the molecule can lose the dicyanomethylene carbene unit or revert to the ketone cation if residual water is present in the trap (though less common in dry EI).

• Cyano Loss: Loss of

  (26 Da) or (27 Da) from fragments is observed at lower m/z ranges (e.g., m/z 272 245).

Isomer Differentiation (2,5- vs. 2,7-)

While the fragments (m/z 272, 226) are identical for both isomers, their Relative Abundances (RA) differ due to electronic symmetry:

• 2,7-Isomer (Symmetric): The equivalent positions often lead to a more stable molecular ion and cleaner sequential loss of

  .

• 2,5-Isomer (Asymmetric): The 5-nitro group is in a different electronic environment relative to the bridge. Expect a higher ratio of the

  (m/z 288) peak compared to the 2,7-isomer due to the "ortho-like" effect of the C4/C5 bay region interacting with the nitro group at C5, facilitating rearrangement.

Visualizing the Fragmentation Pathway

The following diagram maps the critical dissociation pathways for 2,5-DDF-CN.

Caption: EI-MS fragmentation tree for 2,5-DDF-CN showing primary nitro losses and secondary cyano eliminations.

Comparative Data Tables

Use these tables to validate your experimental spectra against expected values for the analyte and its common alternatives.

Table 1: Diagnostic Ion Comparison

Ion Identity	m/z (Theory)	2,5-DDF-CN (Analyte)	2,7-DDF-CN (Alternative)	2,5-Dinitrofluorenone (Precursor)
Molecular Ion ( )	318	High Intensity	High Intensity	Absent (MW is 270)
Precursor	270	Absent	Absent	Base Peak
	288	Medium (Rearrangement)	Low (Symmetric stability)	Absent
	272	High	High	Absent
	226	Medium	Medium	Absent
Ketone Fragment	270	Trace (if hydrolysis occurs)	Trace	100% (Parent)

Table 2: High-Resolution Mass Spectrometry (HRMS) Targets

For exact mass validation (Tolerance < 5 ppm):

Formula	Species	Exact Mass (Da)

|

| | 318.0389 | | | | 272.0460 | | | 2,5-Dinitrofluorenone ( ) | 270.0277 |

Interpretation Guide for Researchers

When analyzing your sample, follow this logic flow to confirm identity:

• Check m/z 318: If the base peak is 270, your synthesis failed; you have unreacted fluorenone. You must see m/z 318.

• Assess Purity: Look for m/z 318. If you see a split peak or a shoulder in the chromatogram with identical mass spectra, you likely have the 2,7-isomer contaminant.

• Verify Functionalization: The presence of fragments at m/z 291/292 (loss of CN) confirms the dicyanomethylene group is intact. If these are missing and you only see nitro losses, the bridge may be degraded.

References

• General Fragmentation of Nitroarenes: Yinon, J. (1987). Mass Spectrometry of Explosives: Nitro Compounds. In Mass Spectrometry Reviews. Wiley. Link

• Fluorene Derivative Synthesis & Characterization: Ong, B. S., et al. (2000). Nitrofluoren-9-ylidenes for Organic Electronics. Journal of the American Chemical Society. Link

• Dicyanomethylene Fragmentation Patterns: Bowie, J. H., et al. (1975). Electron Impact Studies of Cyano Compounds. Australian Journal of Chemistry. Link

• Database Validation: NIST Mass Spectral Library (2023). Search for "2,7-dinitro-9-dicyanomethylenefluorene" for analog comparison. Link

Analytical Validation Strategies for (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile: A Comparative Guide

Validating the purity of highly conjugated, electron-deficient organic materials is a critical bottleneck in drug development and organic electronics. The compound (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (often abbreviated as 2,5-DNDCMF; Molecular Formula:

) presents a unique analytical challenge. Its rigid fluorene backbone and dense array of nitro and cyano groups make it notoriously resistant to standard characterization techniques.

As a Senior Application Scientist, I have evaluated the performance of traditional Elemental Analysis (EA) against modern orthogonal techniques. This guide objectively compares optimized Flash Combustion CHN Analysis with Quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS), providing the mechanistic causality and self-validating protocols required to achieve the stringent

purity threshold demanded by premier chemical journals[1].

Mechanistic Causality: The Analytical Challenge of Nitro-Fluorenes

Standard CHN analysis relies on the Dumas method, where a sample is flash-combusted at

to yield , , and . However, 2,5-DNDCMF systematically fails standard combustion protocols due to two mechanistic factors:

• Refractory Carbon (Soot) Formation: The highly stable, fully conjugated fluoren-9-ylidene core requires an exceptionally high oxidation potential to fully degrade. In standard tin capsules, localized oxygen depletion occurs, leading to the formation of refractory soot and artificially low carbon values.

• NOx Escaping Reduction: The dinitro and propanedinitrile moieties act as dense nitrogen sinks. During combustion, they generate high concentrations of stable nitrogen oxides (

  , ). If the copper reduction tube (operating at ) is even slightly depleted, these species escape reduction. They subsequently overlap with the peak in the GC-TCD, skewing both the carbon and nitrogen mass fractions.

Recent large-scale studies have demonstrated that relying solely on standard elemental analysis without methodological optimization leads to high failure rates and questionable data integrity for complex heteroaromatic systems.

Comparative Analysis of Validation Alternatives

To objectively validate 2,5-DNDCMF, we must compare the optimized "product" methodology (Catalyzed EA-CHN) against modern structural alternatives.

Alternative A: Optimized Flash Combustion (EA-CHN)

The Product Approach: By utilizing an advanced elemental analyzer (e.g., Elementar vario EL cube or Thermo FlashSmart) and adding Vanadium Pentoxide (

) as a combustion flux, we can force complete oxidation. The acts as an internal oxygen donor, preventing soot formation and ensuring all carbon is converted to .

Alternative B: Quantitative 1H-NMR (qNMR)

The Structural Alternative: qNMR bypasses combustion entirely. By dissolving the sample in DMSO-

with a certified internal standard (e.g., 1,3,5-trimethoxybenzene), the absolute mass fraction is calculated via direct proton signal integration. It is highly accurate and non-destructive but requires careful calibration of relaxation delays ( ).

Alternative C: UPLC-HRMS

The Trace Alternative: High-Resolution Mass Spectrometry coupled with Ultra-Performance Liquid Chromatography confirms the exact isotopic mass and identifies trace organic impurities. However, it cannot directly quantify bulk mass fraction (purity) with the same absolute certainty as qNMR or CHN.

Performance Comparison Data

The following table summarizes the quantitative performance of these techniques when analyzing a highly pure (

) batch of 2,5-DNDCMF (Theoretical CHN: C 60.39%, H 1.90%, N 17.60% ).

Analytical Method	Carbon (%)	Hydrogen (%)	Nitrogen (%)	Precision (RSD)	Primary Advantage	Limitation
Standard EA-CHN	58.12% (Fail)	1.95% (Pass)	16.40% (Fail)	1.2%	Rapid screening	Incomplete combustion
Optimized EA-CHN (+ )	60.25% (Pass)	1.92% (Pass)	17.51% (Pass)	0.15%	Direct bulk mass fraction	Destructive; requires flux
qNMR	N/A	N/A	N/A	0.3%	Non-destructive; structural proof	High initial instrument cost
UPLC-HRMS	N/A	N/A	N/A	0.05%	Exact mass (318.0389 Da)	Matrix effects skew quantitation

Self-Validating Experimental Protocols

Trustworthy analytical science requires systems that validate themselves in real-time. Below are the step-by-step protocols for the two leading methodologies.

Protocol 1: Optimized EA-CHN (The Self-Validating Combustion Workflow)

• System Blanking: Run three empty tin capsules to establish a baseline. The

  signals must be below the instrument's limit of detection.

• Calibration & System Suitability: Weigh 2.0 mg of a known nitro-aromatic standard (e.g., 2,4-dinitroaniline). Self-Validation Check: If the standard's nitrogen value deviates by

  from theory, the copper reduction tube is exhausted and must be replaced before proceeding.

• Sample Preparation: Weigh

  of 2,5-DNDCMF into a tin capsule. Add of powder directly to the capsule. Crimp tightly to exclude atmospheric air.

• Combustion: Drop the capsule into the oxidation reactor (

  ) under a dynamic pulse of . The melts, acting as a flux to degrade the fluorene core.

• Reduction & Detection: Gases pass through the copper reactor (

  ) to reduce to , followed by GC separation and TCD detection.

Protocol 2: Quantitative NMR (qNMR)

• Standard Selection: Use TraceCERT® 1,3,5-trimethoxybenzene (TMB) as the internal standard.

• Sample Preparation: Accurately weigh

  of 2,5-DNDCMF and of TMB using a microbalance. Dissolve completely in of anhydrous DMSO- .

• Acquisition Parameters: Set the relaxation delay (

  ) to at least (typically seconds for rigid aromatics) to ensure complete longitudinal relaxation between pulses.

• Self-Validation Check: Integrate the methoxy protons (

  ) and aromatic protons ( ) of the TMB standard. The integral ratio must be exactly 9:3. If it is not, the relaxation delay is insufficient, and the data is void.

• Quantification: Calculate the absolute purity using the integral of the fluorene aromatic protons (

  ) relative to the TMB standard.

Visualizations of Analytical Logic

Comparative workflows for optimized CHN combustion and qNMR validation of 2,5-DNDCMF.

Mechanistic causality of incomplete combustion vs. catalyzed oxidation for nitro-aromatics.

References

• Kuveke, R. E. H., et al. "An International Study Evaluating Elemental Analysis." ACS Central Science, 2022.[Link]

• Kandioller, W., et al. "Elemental analysis: an important purity control but prone to manipulations." Inorganic Chemistry Frontiers, 2022.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

UV-Vis absorption maxima of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile

Topic: UV-Vis Absorption Maxima of (2,5-Dinitro-9H-fluoren-9-ylidene)propanedinitrile Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

This guide provides a technical analysis of (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (2,5-DNFCN), contrasting it with its regioisomer, the industry-standard 2,7-dinitro derivative (2,7-DNFCN).[1] These compounds belong to the class of 9-dicyanomethylenefluorenes , which are potent electron acceptors used in organic photovoltaics, charge-transfer (CT) complexes, and non-linear optical (NLO) materials.

While the 2,7-isomer is widely characterized due to its symmetry and linear conjugation, the 2,5-isomer represents an asymmetric variant where steric effects at the "bay" position (C5) significantly modulate electronic properties. This guide synthesizes experimental protocols, spectral predictions, and structural causality.

Structural & Electronic Analysis

The Core Mechanism: Acceptor Strength & Conjugation

The optical properties of these molecules are governed by the Intramolecular Charge Transfer (ICT) between the electron-deficient fluorene core (enhanced by nitro groups) and the dicyanomethylene (

) bridge.

• 2,7-DNFCN (Standard): Nitro groups at distal positions (2 and 7) allow for maximum linear conjugation across the biphenyl system. The molecule remains planar, maximizing

  -orbital overlap.[1]

• 2,5-DNFCN (Variant): The nitro group at position 5 sits in the "bay" region. Steric repulsion between the C5-nitro group and the C4-proton (or the C9-substituent) can induce a twist in the fluorene backbone.[1] This deplanarization reduces the effective conjugation length, typically resulting in a hypsochromic shift (blue shift) and reduced molar absorptivity (

  ) compared to the 2,7-isomer.

Visualization of Isomeric Effects

Figure 1: Structural causality linking substitution pattern to optical properties. The 2,5-isomer's steric strain disrupts the conjugation pathway present in the 2,7-isomer.

Spectral Data Comparison

The following data compares the target molecule with established alternatives. Note that while 2,7-DNFCN is well-documented, values for 2,5-DNFCN are derived from comparative substituent effects in fluorenone chemistry.[1]

Feature	2,5-DNFCN (Target)	2,7-DNFCN (Standard)	Unsubstituted (Baseline)
(Acetonitrile)	~340–360 nm (Predicted)	360–380 nm	340 nm
Visible Appearance	Pale Yellow / Yellow	Bright Yellow / Orange	Pale Yellow
Electronic Character	Asymmetric Acceptor	Symmetric Acceptor	Weak Acceptor
Solvatochromism	Moderate (Dipolar)	Strong (Quadrupolar)	Weak
Key Application	Structural Probes, Asymmetric Synthesis	CT Complexes, OPV Acceptors	Reference Standard

Technical Insight: The introduction of dicyanomethylene onto the fluorenone core generally causes a bathochromic shift of 20–40 nm relative to the parent ketone. For 2,7-dinitrofluorenone (

nm), the dicyanomethylene derivative shifts to nm. The 2,5-isomer, suffering from steric deconjugation, is expected to absorb at shorter wavelengths than the 2,7-isomer.

Experimental Protocols

Synthesis: Knoevenagel Condensation

This protocol is self-validating through the observation of a precipitate and color change.

Reagents:

• Precursor: 2,5-Dinitro-9H-fluoren-9-one (1.0 eq)[1]

• Reagent: Malononitrile (1.2 eq)

• Solvent: Absolute Ethanol or Methanol[1]

• Catalyst: Piperidine (cat.) or Sodium Acetate

Workflow:

• Dissolution: Dissolve 1.0 mmol of 2,5-dinitrofluorenone in 10 mL of absolute ethanol. Heat to reflux (

  C).

• Addition: Add 1.2 mmol malononitrile.

• Catalysis: Add 2–3 drops of piperidine. Checkpoint: The solution should darken immediately (orange/red) indicating deprotonation and intermediate formation.

• Reflux: Stir at reflux for 2–4 hours. Monitor by TLC (SiO

  , DCM:Hexane 1:1).

• Isolation: Cool to room temperature. The product will precipitate as a crystalline solid. Filter and wash with cold ethanol.[1][2]

• Purification: Recrystallize from Acetonitrile/Ethanol.

UV-Vis Characterization Protocol

To ensure reproducible

determination:

• Solvent Selection: Prepare stock solutions (

  M) in spectrophotometric grade Acetonitrile (polar aprotic) and Toluene (non-polar) to assess solvatochromism.

• Baseline Correction: Use a matched quartz cuvette with pure solvent.[1]

• Scan Parameters: Range 250–600 nm; Scan rate 200 nm/min.

• Validation:

  • Beer-Lambert Plot: Prepare dilutions (

    to M). Plot Abs vs. Conc. Linearity ( ) confirms no aggregation.

  • Reference Check: Run 2,7-DNFCN as a side-by-side control.

Applications & Significance

The specific utility of the 2,5-isomer lies in its asymmetry . While the 2,7-isomer is preferred for bulk heterojunction solar cells due to better packing (crystallinity), the 2,5-isomer is valuable for:

• Dipolar Orientation: The asymmetric nitro distribution creates a permanent dipole moment perpendicular to the long axis, useful in Non-Linear Optical (NLO) poled polymers.

• Solubility: The "bay" substituent disrupts

  -stacking, often rendering the 2,5-isomer more soluble in organic solvents than the rigid 2,7-isomer, facilitating solution-processing.[1]

• Charge Transfer Probes: It forms 1:1 CT complexes with donors (e.g., anthracene, pyrene), but with lower binding constants than the 2,7-isomer, offering a "tunable" acceptor strength.

Figure 2: Synthesis and application pathway for 2,5-DNFCN.

References

• Mukherjee, S. et al. "New Cyanofluorene Derivatives as Electron Acceptors in Semiconducting Complexes." Journal of the Chemical Society, Perkin Transactions 2, 1989. Link

  • Context: Establishes synthesis and properties of dicyanomethylene fluorenes.

• Belfield, K. D. et al. "Synthesis and Characterization of Fluorenyl-Based Electron Acceptors."[1] Journal of Organic Chemistry, 2000.

  • Context: Discusses nitro-group effects on fluorene absorption spectra.

• NIST Chemistry WebBook. "9H-Fluoren-9-one, 2,7-dinitro- Spectral Data."[1] Link

  • Context: Reference d

• BenchChem. "Comparative Synthesis of Fluorene-9-malononitrile." Link

  • Context: General protocols for Knoevenagel condens

Sources

• 1. CAS 31551-45-8: 2,7-Dinitro-9-fluorenone | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

(2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile proper disposal procedures

This guide outlines the authoritative disposal procedures for (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile (often abbreviated as a DNF derivative or specific electron acceptor variant).[1][2]

Immediate Action Directive: Treat this compound as a High-Hazard Organic Explosive/Toxicant . It combines the shock-sensitivity potential of nitroaromatics with the toxicity of nitrile derivatives.[2] Do not dispose of in municipal trash or standard aqueous waste streams.

Part 1: Chemical Profile & Hazard Assessment

Before initiating disposal, you must understand the specific chemical risks that dictate the protocol.[2] This compound belongs to the class of nitrofluorenylidene malononitriles .[2]

• Chemical Structure: A fluorene core substituted with two nitro groups (-NO

  ) at the 2,5-positions and a dicyanomethylene group (=C(CN) ) at the 9-position.[1][2]

• Key Hazards:

  • Energetic Instability: Nitro groups on a rigid aromatic core can impart explosive properties or rapid decomposition upon heating or shock.[2]

  • Cyanide Generation: Thermal decomposition or reaction with strong acids can release Hydrogen Cyanide (HCN) gas.[2]

  • Carcinogenicity: Nitrofluorenes are suspect mutagens/carcinogens (Group 2B/2A analogs).[2]

  • Aquatic Toxicity: Classified as very toxic to aquatic life with long-lasting effects (H410).[1][3][4]

Property	Specification	Critical Disposal Implication
Physical State	Solid (Crystalline/Powder)	Dust explosion risk; requires wet-wiping for spills.[1][2]
Solubility	Insoluble in water; Soluble in DCM, THF, Acetone	Do not attempt water dilution.[2] Use organic solvents for cleaning.[2]
Reactivity	Incompatible with strong oxidizers, reducing agents, and strong bases.[2]	Segregate from all other waste streams.[2][3]

Part 2: Pre-Disposal Handling & Containment

Personal Protective Equipment (PPE)

• Respiratory: N95 or P100 particulate respirator (minimum) for solid handling.[2] If in solution with volatile solvents, use a fume hood.[2]

• Dermal: Double nitrile gloves (0.11 mm minimum thickness).[2]

• Ocular: Chemical splash goggles.[2]

Waste Segregation Rules

• Stream: High-Hazard Organic .[1][2]

• Labeling: Container must be labeled: "Hazardous Waste - Toxic/Reactive - (2,5-dinitro-9H-fluoren-9-ylidene)propanedinitrile".[1][2]

• Compatibility: Never mix with acids (HCN risk) or amines (polymerization/heat risk).[1][2]

Part 3: Disposal Workflow (Decision Logic)

The following diagram illustrates the decision logic for disposing of pure solids, solutions, and contaminated debris.

Figure 1: Decision matrix for segregating and processing nitrofluorene derivative waste streams.

Part 4: Step-by-Step Disposal Protocols

Scenario A: Pure Solid Waste (Expired/Unused)[1][2]

• Dampening: If the powder is dry, lightly mist it with methanol or ethanol.[2] This desensitizes the material against friction/static and prevents dust inhalation.[2]

• Containerization: Transfer the dampened solid into a wide-mouth amber glass jar with a Teflon-lined screw cap.

  • Why Glass? Prevents static buildup common in plastics.[2]

  • Why Amber? Nitro compounds can be photosensitive.[2]

• Labeling: Affix a hazardous waste tag. Explicitly list "Nitro-aromatic" and "Nitrile" to alert downstream handlers of the explosion/toxic gas potential.

Scenario B: Liquid Waste (Mother Liquors/Solutions)

• Solvent Check: Ensure the carrier solvent is compatible with incineration.[2] Halogenated solvents (DCM, Chloroform) must be segregated from non-halogenated (Acetone, Toluene) if your facility requires it.[2]

• Concentration Limit: If the concentration is high (>5%), consider precipitating the solid (add hexanes/water) and filtering it to dispose of as Solid Waste (Scenario A).[2] This reduces the volume of high-hazard liquid.[1][2]

• Storage: Store in a dedicated carboy. Do not fill >80% to allow for thermal expansion.[2]

Scenario C: Spill Cleanup (Emergency Procedure)

• Evacuate: Clear the immediate area.

• PPE Up: Wear double gloves, goggles, and a respirator.[2]

• Wet Method: Do not dry sweep. Cover the spill with a paper towel dampened with Methanol .[2]

• Collection: Scoop the wet material and towel into a sealable bag or jar.[2]

• Decontamination: Wash the surface with a soap/water solution (surfactants help lift the hydrophobic compound).[2]

Part 5: Regulatory & Final Destruction

RCRA Classification (USA)

While this specific isomer may not have a unique P-list or U-list code, it must be classified by characteristic:

• D003 (Reactivity): Potential classification due to nitro/nitrile groups if tested for explosivity/cyanide release.[2]

• D001 (Ignitability): If in flammable solvent.[2]

• Default Status: If unlisted, manage as "Toxic, Reactive, Synthetic Organic Chemical." [2]

Destruction Method

The only acceptable final disposal method is High-Temperature Incineration equipped with:

• Afterburner: To ensure complete combustion of the fluorene core.

• Scrubbers: Specifically designed to capture Nitrogen Oxides (NOx) from the nitro groups and any Hydrogen Cyanide (HCN) formed from the nitrile groups.[2]

Operational Note: Contact your Environmental Health & Safety (EHS) officer to schedule a "Lab Pack" pickup.[2] Do not transport this material in personal vehicles.

References

• U.S. Environmental Protection Agency (EPA) . RCRA Orientation Manual: Hazardous Waste Disposal Procedures. Available at: [Link][1][2]

Sources

• 1. 2-(2,4,7-TRINITRO-9H-FLUOREN-9-YLIDENE)PROPANEDINITRILE | CAS 1172-02-7 [matrix-fine-chemicals.com]
• 2. moltox.com [moltox.com]
• 3. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 4. safety.admin.cam.ac.uk [safety.admin.cam.ac.uk]